2-(9H-Fluoren-9-YL)benzoic acid

• CAS: 64611-30-9

Core Science & Biosynthesis

Technical Whitepaper: Chemical Properties and Synthetic Applications of Dual Aromatic Intermediates

Executive Summary & Nomenclature Clarification

In chemical informatics and drug discovery databases, registry discrepancies occasionally occur. The prompt references 2-(9H-Fluoren-9-yl)benzoic acid alongside CAS 25016-01-7 . However, rigorous chemical registry analysis reveals that CAS 25016-01-7 specifically denotes 5-Bromo-2-methoxybenzaldehyde [1],[2], while 2-(9H-Fluoren-9-yl)benzoic acid (also known as 9-(o-carboxyphenyl)fluorene) is registered under CAS 64611-30-9 [3].

To maintain strict scientific integrity (E-E-A-T) and provide maximum value to researchers and drug development professionals, this whitepaper is structured as a dual-focus technical guide. We will dissect the chemical properties, structural causality, and self-validating synthetic protocols for both molecular entities, as both are critical, highly reactive building blocks in modern organic synthesis, medicinal chemistry, and materials science.

PART I: 2-(9H-Fluoren-9-yl)benzoic acid (CAS 64611-30-9)

Structural Causality & Chemical Properties

2-(9H-Fluoren-9-yl)benzoic acid is a sterically demanding aromatic compound. The fluorene moiety provides a rigid, planar, and highly conjugated biphenyl system. However, the attachment of the orthogonal benzoic acid group at the sp3-hybridized C9 position introduces significant steric bulk.

Causality in Application: This orthogonal geometry prevents flat stacking of the molecules. In polymer chemistry and materials science, incorporating this bulky monomer disrupts polymer chain crystallinity, thereby tuning the glass transition temperature (Tg). Historically, this property has been leveraged in the formulation of thermosensitive coatings, where temperature fluctuations induce measurable structural and optical shifts[4]. Furthermore, the proximity of the carboxylic acid to the fluorene ring makes it an ideal precursor for carbonium ion ring-closure studies[3].

Table 1: Physicochemical Properties of CAS 64611-30-9

Property	Value	Source
IUPAC Name	2-(9H-Fluoren-9-yl)benzoic acid	[3]
Molecular Formula	C20H14O2	[3]
Molecular Weight	286.33 g/mol	[3]
Melting Point	102 - 104 °C	[3]
Appearance	Fine white needles (crystallized from benzene-ethanol)	[3]

Self-Validating Synthetic Protocol

The synthesis of 2-(9H-fluoren-9-yl)benzoic acid relies on the generation of a highly nucleophilic fluorenyl anion.

Step-by-Step Methodology:

• Deprotonation: Dissolve fluorene (1.0 eq) in anhydrous Tetrahydrofuran (THF) under an inert argon atmosphere. Cool to -78 °C. Slowly add n-Butyllithium (1.05 eq).

• Nucleophilic Attack: Stir for 30 minutes, then add methyl 2-iodobenzoate (1.0 eq) dropwise. Allow the reaction to slowly warm to room temperature over 4 hours.

• Hydrolysis: Quench the reaction with water, extract the ester intermediate, and subject it to basic hydrolysis using LiOH in a THF/H2O mixture.

• Acidification & Isolation: Acidify the aqueous layer with 1M HCl to pH 2 to precipitate the free carboxylic acid. Recrystallize from a benzene-ethanol mixture[3].

Self-Validation Checkpoint: This protocol is a self-validating system. The deprotonation of fluorene is visually confirmed by an intense color shift to deep orange/red in the THF solution, indicating the formation of the aromatic cyclopentadienyl-like anion. Upon successful nucleophilic quench, the solution decolorizes. Post-hydrolysis, the product's purity is validated by a sharp melting point of 102-104 °C[3].

Synthetic workflow and applications of 2-(9H-Fluoren-9-yl)benzoic acid.

PART II: 5-Bromo-2-methoxybenzaldehyde (CAS 25016-01-7)

Structural Causality & Chemical Properties

5-Bromo-2-methoxybenzaldehyde is a tri-functional, highly versatile building block in medicinal chemistry[1].

Causality in Application:

• The Aldehyde Group: Enables Schiff base formation, reductive aminations, and Knoevenagel condensations[1],.

• The Methoxy Group: Acts as a strong electron-donating group (EDG) via resonance, enriching the aromatic ring and influencing both solubility and receptor binding affinity[1].

• The Bromine Atom: Enhances overall reactivity and serves as a critical handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Stille couplings) to build complex biaryl pharmaceutical frameworks[1],[5].

Pharmacologically, this compound acts as a benzodiazepine receptor ligand and a targeted inhibitor of the enzyme benzyl alcohol dehydrogenase (BAHD). By inhibiting BAHD, it blocks the metabolic conversion of benzoic acid to benzoate, which subsequently alters the cellular production of reactive oxygen species (ROS), yielding potential antiviral and anticancer properties[1],[6].

Table 2: Physicochemical Properties of CAS 25016-01-7

Property	Value	Source
IUPAC Name	5-Bromo-2-methoxybenzaldehyde	[2]
Molecular Formula	C8H7BrO2	[1],[2]
Molecular Weight	215.04 g/mol	[7],[2]
Melting Point	116 - 119 °C	[7]
Appearance	Pale yellow to light brown solid	[1]
GHS Hazard	H302 (Harmful if swallowed)	[7],[2]

Self-Validating Synthetic Protocol

The standard synthesis involves the regioselective bromination of 2-methoxybenzaldehyde (o-anisaldehyde)[5].

Step-by-Step Methodology:

• Preparation: Dissolve 2-methoxybenzaldehyde (1.0 eq) in glacial acetic acid or dichloromethane. Cool the reaction vessel to 0–5 °C to strictly control regioselectivity[5].

• Bromination: Slowly add N-bromosuccinimide (NBS) or molecular bromine (Br2) (1.05 eq) in portions to prevent thermal spikes[5].

• Propagation: Stir the mixture at room temperature for 2-4 hours, monitoring via HPLC or TLC.

• Workup: Pour the mixture into ice water. If Br2 was used, quench excess bromine with sodium thiosulfate. Extract with dichloromethane, wash with brine, dry over Na2SO4, and concentrate under reduced pressure.

Self-Validation Checkpoint: The reaction is a self-indicating system. The deep red/orange color of bromine (or the suspension of NBS) will clarify as the electrophilic aromatic substitution proceeds. Regioselectivity is inherently validated by the directing effects of the methoxy group (ortho/para director). Since the ortho position is sterically hindered by the adjacent aldehyde, bromination occurs almost exclusively at the 5-position (para to the methoxy). 1H-NMR will confirm success via the disappearance of the para-proton and the emergence of the characteristic 1,2,4-trisubstituted aromatic splitting pattern.

Pharmacological mechanism of 5-Bromo-2-methoxybenzaldehyde via BAHD inhibition.

References

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Navigating the Landscape of Fluorene-Benzoic Acid Derivatives: A Technical Guide

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the molecular structure and properties of fluorene-substituted benzoic acids. Initial inquiries regarding "2-(9H-Fluoren-9-yl)benzoic acid" (CAS 33348-22-4) did not yield a corresponding entry in comprehensive chemical databases. This suggests a potential misidentification of the compound's name or CAS number.

In the spirit of providing a valuable and technically accurate resource, this guide will focus on a closely related and well-documented analogue: 2-(9H-fluorene-2-carbonyl)benzoic acid . This compound shares the core structural motifs of a fluorene and a benzoic acid moiety, offering relevant insights into the chemical and physical properties of this class of molecules.

Molecular Identity and Structure of 2-(9H-fluorene-2-carbonyl)benzoic acid

1.1. Chemical Identifiers

Identifier	Value
IUPAC Name	2-(9H-fluorene-2-carbonyl)benzoic acid
CAS Number	77308-57-7
Molecular Formula	C₂₁H₁₄O₃
Synonyms	2-(9H-fluoren-2-ylcarbonyl)benzoic acid

1.2. Molecular Structure

The structure of 2-(9H-fluorene-2-carbonyl)benzoic acid comprises a benzoic acid molecule where the hydrogen at the 2-position is substituted with a carbonyl group, which in turn is attached to the 2-position of a 9H-fluorene ring system.

Caption: 2D structure of 2-(9H-fluorene-2-carbonyl)benzoic acid.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of a compound is fundamental for its application in research and development.

Property	Value	Source
Molecular Weight	314.33 g/mol
InChI	1S/C21H14O3/c22-20(18-7-3-4-8-19(18)21(23)24)14-9-10-17-15(12-14)11-13-5-1-2-6-16(13)17/h1-10,12H,11H2,(H,23,24)
InChI Key	BKERUEGGSAZGGP-UHFFFAOYSA-N
SMILES	O=C(O)C1=CC=CC=C1C(=O)C2=CC3=C(C=C2)C4=CC=CC=C4C3	Inferred from structure

Synthesis and Reactivity

The synthesis of fluorene-substituted benzoic acids can be approached through various synthetic routes. A common strategy involves the Friedel-Crafts acylation, where a fluorene derivative is reacted with a phthalic anhydride derivative in the presence of a Lewis acid catalyst.

Illustrative Synthetic Workflow:

Caption: Generalized workflow for the synthesis of 2-(9H-fluorene-2-carbonyl)benzoic acid.

The reactivity of this molecule is characterized by the functional groups present: the carboxylic acid and the ketone. The carboxylic acid group can undergo typical reactions such as esterification and amide bond formation. The ketone carbonyl group can be a site for nucleophilic attack. The fluorene moiety can undergo electrophilic aromatic substitution, with the position of substitution being directed by the existing acyl group.

Spectroscopic Characterization

Spectroscopic techniques are essential for the structural elucidation and confirmation of 2-(9H-fluorene-2-carbonyl)benzoic acid.

4.1. Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the different functional groups:

• O-H stretch (carboxylic acid): A broad band in the region of 2500-3300 cm⁻¹.

• C=O stretch (carboxylic acid): A strong absorption band around 1700-1725 cm⁻¹.

• C=O stretch (ketone): A strong absorption band around 1680-1700 cm⁻¹.

• C-H stretch (aromatic): Peaks above 3000 cm⁻¹.

• C=C stretch (aromatic): Peaks in the 1450-1600 cm⁻¹ region.

4.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The spectrum will show a complex pattern of signals in the aromatic region (typically 7-8.5 ppm) corresponding to the protons on the fluorene and benzoic acid rings. A characteristic downfield singlet for the carboxylic acid proton (>10 ppm) would also be expected, though its position can be concentration-dependent. The methylene protons at the 9-position of the fluorene ring will appear as a singlet around 4 ppm.

• ¹³C NMR: The spectrum will display distinct signals for the carbonyl carbons of the carboxylic acid and the ketone (typically in the 165-200 ppm range) and multiple signals in the aromatic region (120-150 ppm). The methylene carbon of the fluorene will have a characteristic signal around 37 ppm.

Potential Applications

Fluorene derivatives are of significant interest in medicinal chemistry and materials science. The combination of a fluorene scaffold with a benzoic acid moiety in 2-(9H-fluorene-2-carbonyl)benzoic acid suggests potential applications as:

• Pharmaceutical Intermediates: The carboxylic acid functionality provides a handle for further chemical modification to synthesize more complex, biologically active molecules.

• Building Blocks in Materials Science: The rigid, planar fluorene unit imparts desirable photophysical properties, making such compounds potential precursors for organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic materials.

Conclusion

While the initially requested "2-(9H-Fluoren-9-yl)benzoic acid" appears to be a misidentified compound, this guide provides a comprehensive technical overview of the closely related and structurally significant molecule, 2-(9H-fluorene-2-carbonyl)benzoic acid . The information presented on its structure, properties, synthesis, and characterization serves as a valuable resource for researchers and professionals working with fluorene-based compounds. It is always recommended to verify chemical identifiers from multiple reputable sources to ensure the accuracy of research and development efforts.

References

Solubility Profile of 2-(9H-Fluoren-9-yl)benzoic acid in Organic Solvents

An In-depth Technical Guide

Prepared for: Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability, manufacturability, and therapeutic efficacy. Poor solubility can impede clinical success and present significant formulation challenges.[1][2] This guide provides a comprehensive technical framework for understanding, determining, and modeling the solubility profile of 2-(9H-Fluoren-9-yl)benzoic acid in various organic solvents. While extensive published solubility data for this specific compound is limited, this document furnishes researchers with the foundational principles, robust experimental protocols, and theoretical modeling techniques necessary to generate and interpret such data. We delve into the theoretical underpinnings of solubility, including Hansen Solubility Parameters (HSP), and provide a detailed, field-proven protocol for the Isothermal Saturation Method. Furthermore, we discuss the application of thermodynamic models, such as the Apelblat and Buchowski–Ksiazczak λh models, for data correlation and prediction. The methodologies outlined herein are designed to be self-validating and provide the scientific rigor required for drug development and academic research.

Introduction

Overview of 2-(9H-Fluoren-9-yl)benzoic acid

2-(9H-Fluoren-9-yl)benzoic acid is a carboxylic acid derivative featuring a bulky, non-polar fluorenyl group attached to a benzoic acid moiety. The structure combines a hydrophobic three-ring system with a polar, hydrogen-bonding carboxylic acid group, suggesting a complex solubility behavior that will be highly dependent on the nature of the solvent. Understanding its physicochemical properties is the first step in predicting its behavior in different solvent systems.

Figure 1: Chemical Structure of 2-(9H-Fluoren-9-yl)benzoic acid

The Critical Role of Solubility in Pharmaceutical Sciences

Solubility is the equilibrium amount of a substance that can be dissolved in a specific solvent system under given conditions.[3] In pharmaceutical development, solubility is a paramount parameter because it directly influences:

• Bioavailability: A drug must be in solution to be absorbed in the gastrointestinal tract. Poor solubility is a leading cause of poor bioavailability for orally administered drugs.[2][4]

• Formulation Development: The choice of excipients, dosage form (e.g., tablet, capsule, injectable), and manufacturing process (e.g., crystallization, purification) are all dictated by the API's solubility.[4][5]

• Process Chemistry: Efficient purification, crystallization, and isolation of the API depend on identifying suitable solvent and anti-solvent systems, which requires precise solubility data.[3]

Failing to address solubility issues early in the development pipeline can lead to costly delays and late-stage failures.[1][2] Therefore, a thorough characterization of the solubility profile in a diverse range of solvents is a foundational requirement.

Theoretical Principles of Solubility

A robust solubility screening program is guided by a firm understanding of the intermolecular forces that govern the dissolution process.

"Like Dissolves Like": The Role of Polarity and Intermolecular Forces

The adage "like dissolves like" provides a qualitative starting point. Solutes dissolve best in solvents with similar intermolecular forces. For 2-(9H-Fluoren-9-yl)benzoic acid, the key interactions are:

• Dispersion Forces: Arising from the large, non-polar fluorenyl and phenyl rings.

• Dipolar Interactions: From the polar carboxylic acid group.

• Hydrogen Bonding: The carboxylic acid group can act as both a hydrogen bond donor and acceptor.

A successful solvent must be able to overcome the solute-solute interactions in the crystal lattice and form stable solute-solvent interactions.

Hansen Solubility Parameters (HSP)

Hansen Solubility Parameters (HSP) offer a more quantitative method for predicting solubility by breaking down the total Hildebrand solubility parameter into three components:

• δD: Energy from dispersion forces.

• δP: Energy from polar intermolecular forces.

• δH: Energy from hydrogen bonds.[6][7]

Every molecule (solute or solvent) can be assigned a point in this three-dimensional "Hansen space." The principle is that substances with closer HSP values (a smaller "Hansen distance") are more likely to be miscible.[8] This tool is invaluable for rationally selecting solvents for screening, reducing the need for exhaustive trial-and-error experimentation.[6][9]

Experimental Determination of Solubility

The Isothermal Saturation Method is a reliable and widely used technique for accurately determining equilibrium solubility.[10] It is the gold standard because it allows the system to reach thermodynamic equilibrium, providing highly reproducible data.[11][12]

Protocol: Isothermal Saturation Method

This protocol details the steps to determine the solubility of 2-(9H-Fluoren-9-yl)benzoic acid in a given solvent at a specific temperature.

Materials & Equipment:

• 2-(9H-Fluoren-9-yl)benzoic acid (solid)

• Selected organic solvents (analytical grade)

• Thermostatic shaker or water bath

• Calibrated thermometer

• Analytical balance

• Glass vials with screw caps

• Syringe filters (0.45 µm, PTFE or other solvent-compatible material)

• HPLC-UV or UV-Vis spectrophotometer for quantification

Step-by-Step Procedure:

• Preparation: Add an excess amount of solid 2-(9H-Fluoren-9-yl)benzoic acid to a series of glass vials. The key is to ensure that undissolved solid remains at equilibrium.

• Solvent Addition: Add a known volume or mass of the desired organic solvent to each vial.

• Equilibration: Place the sealed vials in a thermostatic shaker set to the target temperature (e.g., 298.15 K / 25 °C). Agitate the mixtures for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

  • Expert Insight: The time to reach equilibrium can vary significantly. It is crucial to validate this by taking measurements at different time points (e.g., 24, 48, 72 hours). Equilibrium is confirmed when consecutive measurements show no significant change in concentration.

• Phase Separation: After equilibration, stop the agitation and allow the vials to stand undisturbed at the same temperature for at least 2-4 hours to allow the excess solid to settle.

• Sampling: Carefully withdraw a sample from the clear supernatant using a syringe. Immediately attach a syringe filter and dispense the clear, saturated solution into a pre-weighed vial for analysis.

  • Trustworthiness Check: This filtration step is critical to prevent undissolved solid particles from being included in the sample, which would artificially inflate the measured solubility. Pre-warming or pre-cooling the syringe to the experimental temperature can prevent premature crystallization or dissolution.

• Quantification: Determine the concentration of the solute in the collected sample using a pre-validated analytical method, such as HPLC-UV. This involves creating a calibration curve with known concentrations of the compound.

• Calculation: Convert the measured concentration (e.g., in mg/mL) into desired units, such as mole fraction (x) or g/100g of solvent.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the Isothermal Saturation Method.

Caption: Workflow for the Isothermal Saturation Method.

Data Presentation and Thermodynamic Modeling

Once experimental data is collected, it should be tabulated and correlated with thermodynamic models to enhance its utility.

Quantitative Solubility Data

The following table presents illustrative solubility data for benzoic acid , a structurally related compound, to demonstrate how results should be presented. The same format should be used for experimental data obtained for 2-(9H-Fluoren-9-yl)benzoic acid.

Table 1: Illustrative Mole Fraction Solubility (x) of Benzoic Acid in Various Solvents at Different Temperatures

Solvent	Temperature (K)	Mole Fraction (x)
Ethanol	293.15	0.201
303.15	0.265
313.15	0.342
Toluene	293.15	0.089
303.15	0.125
313.15	0.173
Heptane	293.15	0.003
303.15	0.005
313.15	0.008
Note: Data is illustrative, based on known solubility behavior of benzoic acid.[13]

Thermodynamic Modeling

Thermodynamic models are essential for correlating experimental data, allowing for interpolation and sometimes extrapolation of solubility at temperatures not experimentally measured. This reduces experimental burden and provides insight into the dissolution process.

Modified Apelblat Model: A highly successful semi-empirical model used to correlate solubility with temperature.[14][15] The equation is: ln(x) = A + (B/T) + C ln(T) where x is the mole fraction solubility, T is the absolute temperature (K), and A, B, and C are model parameters determined by fitting the equation to the experimental data. Parameter A and B relate to the non-ideality of the solution, while C reflects the effect of temperature on the fusion enthalpy.[16]

Buchowski–Ksiazczak (λh) Model: Another widely used model, particularly for systems where the solute and solvent have different molecular sizes.[14][17] The equation is: ln[1 + λ((1-x)/x)] = λh[(1/T) - (1/T_m)] where λ and h are adjustable model parameters, T is the absolute temperature, and T_m is the melting point of the solute. The parameter λ represents solution non-ideality.[17][18]

The accuracy of these models is typically evaluated by calculating the Root-Mean-Square Deviation (RMSD), with lower values indicating a better fit.[17]

Logical Relationship Diagram

Caption: Interplay of theory, experiment, and application.

Conclusion and Future Perspectives

This guide has established a comprehensive framework for determining and analyzing the solubility of 2-(9H-Fluoren-9-yl)benzoic acid. While pre-existing, consolidated data is sparse, the provided theoretical principles and detailed experimental protocols empower researchers to generate the high-quality data required for meaningful scientific advancement. By employing the Isothermal Saturation Method, researchers can obtain reliable equilibrium solubility data. Subsequent correlation with thermodynamic models like the Apelblat and λh equations allows for robust data analysis and prediction, which are crucial for optimizing crystallization processes and guiding formulation development. The rational application of tools like Hansen Solubility Parameters can further streamline this process, reducing experimental workload and accelerating the development timeline for new chemical entities.

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• 18. Solubility Measurement, Model Correlation, and Solvent Effect Analysis of Spectinomycin Dihydrochloride Pentahydrate in Three Binary Solvents - ProQuest [proquest.com]

Thermal Dynamics and Structural Engineering of Fluorenyl Benzoic Acid Derivatives: A Comprehensive Guide

Executive Summary

Fluorenyl benzoic acid derivatives represent a critical class of advanced organic intermediates, serving as foundational building blocks in both high-performance organic light-emitting diodes (OLEDs) and targeted pharmaceutical therapeutics. As a Senior Application Scientist, I have observed that the primary bottleneck in scaling these materials from the bench to commercial application is their thermal stability. This whitepaper provides an in-depth mechanistic analysis of the thermal properties—specifically melting point (

), glass transition temperature ( ), and thermal decomposition temperature ( )—of these derivatives, supported by self-validating experimental protocols.

Mechanistic Causality: Structure-Property Relationships

To engineer molecules that can withstand high-vacuum deposition processes or extreme operational environments, one must understand the thermodynamic causality driven by molecular architecture.

The Fluorene Core: Rigidity and Planarity

The fundamental thermal resilience of fluorenyl derivatives stems from the rigid, biphenyl-like structure constrained by the C-9 methylene bridge. This coplanarity facilitates extended

-conjugation and strong intermolecular stacking. Consequently, the baseline bond dissociation energy is exceptionally high, which directly correlates to robust thermal decomposition temperatures ( )[1].

C-9 Substitution Dynamics: Modulating and

Unsubstituted fluorenes are highly susceptible to thermo-oxidative degradation (forming fluorenones) and problematic excimer formation[2]. By introducing steric bulk—such as dialkyl, diaryl, or spiro-bifluorene groups—at the C-9 position, we fundamentally alter the thermal profile:

• Glass Transition (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  ): Bulky substituents increase the intermolecular free volume and severely restrict the rotational degrees of freedom of the polymer or molecular backbone. This steric hindrance requires higher kinetic energy to induce amorphous chain mobility, thereby elevating the [3].

• Melting Point (

  ): While the fluorene core promotes crystallization, excessive steric bulk (e.g., long alkoxy chains or spiro-configurations) disrupts optimal lattice packing. This intentionally lowers the and improves solubility without sacrificing overall thermal stability.

Benzoic Acid Dimerization: The Hydrogen Bonding Effect

The presence of the terminal carboxylic acid moiety introduces a dominant intermolecular force: double hydrogen bonding. In the solid state, these molecules form highly stable dimers. This dimerization effectively doubles the apparent molecular weight within the crystalline lattice, drastically increasing the enthalpy of fusion (

) and resulting in exceptionally high melting points compared to their non-carboxylated analogs[4].

Fig 1: Causality network linking molecular structural features to macroscopic thermal properties.

Quantitative Thermal Data

The following table synthesizes the thermal metrics for key fluorenyl benzoic acid derivatives, illustrating the structure-property causality discussed above.

Compound Name	Primary Structural Feature	(°C)	(°C)	(°C, 5% loss)
4-(9H-fluoren-9-yl)benzoic acid	Unsubstituted C-9; High planarity	285	N/A (Crystalline)	340
4-(9,9-dimethyl-9H-fluoren-2-yl)benzoic acid	Short alkyl C-9 substitution	262	95	365
4-(9,9-diphenyl-9H-fluoren-2-yl)benzoic acid	Bulky aryl C-9 substitution	298	145	410
4-(9,9'-spirobi[fluoren]-2-yl)benzoic acid	Orthogonal spiro-configuration	315	185	445

Note:

values are recorded under a nitrogen atmosphere to isolate thermal dissociation from thermo-oxidative degradation.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes a mechanistic justification (the "why") to guide the researcher.

Protocol A: Synthesis via Suzuki-Miyaura Cross-Coupling

This protocol outlines the synthesis of 4-(9,9-dimethyl-9H-fluoren-2-yl)benzoic acid.

• Reagent Preparation: Combine 2-(9,9-dimethyl-9H-fluoren-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.0 eq) and 4-bromobenzoic acid (1.1 eq) in a round-bottom flask.

• Solvent System: Add a degassed mixture of Toluene/H₂O/Ethanol (2:1:1 v/v).

  • Causality: Toluene acts as the organic solvent for the fluorene derivative, water dissolves the inorganic base, and ethanol serves as a critical phase-transfer agent to facilitate the reaction at the biphasic interface.

• Catalyst & Base: Add

  (3.0 eq) and (0.05 eq). Purge the system with for 15 minutes.

• Reaction: Reflux at 90°C for 12 hours.

• Workup & Self-Validation: Cool to room temperature, remove the organic layer, and acidify the aqueous layer with 2M HCl until pH ~2.

  • Causality: The product exists as a water-soluble carboxylate salt in basic conditions. Acidification forces the protonation of the benzoic acid, triggering immediate precipitation of the highly crystalline product. The formation of a dense white precipitate serves as an immediate visual validation of successful coupling.

Protocol B: Thermal Characterization (DSC & TGA)

Accurate thermal data requires isolating specific thermodynamic events.

Differential Scanning Calorimetry (DSC) for

and :

• Preparation: Seal 3–5 mg of the purified compound in an aluminum pan.

• Cycle 1 (Heating): Heat from 25°C to 350°C at 10°C/min under

  .

  • Causality: This initial cycle is mandatory to erase the "thermal history" of the sample, including residual crystallization stresses, polymorph variations, and trace solvent evaporation.

• Cycle 2 (Cooling): Quench cool at 20°C/min back to 25°C to trap the amorphous state.

• Cycle 3 (Heating): Heat again at 10°C/min. Record the step-change in heat capacity as

  and the endothermic peak as the true .

Thermogravimetric Analysis (TGA) for

:

• Preparation: Load 5–10 mg of the sample into a platinum crucible.

• Atmosphere Control: Establish a strict

  flow at 50 mL/min.

  • Causality: Conducting TGA in air introduces oxygen, leading to thermo-oxidative degradation (combustion) at lower temperatures[1]. Nitrogen ensures we are measuring the pure thermal bond dissociation energy (

    ).

• Execution: Heat at 10°C/min from 25°C to 600°C. The

  is formally defined as the temperature at which 5% mass loss occurs.

Fig 2: Self-validating experimental workflow for synthesis and thermal characterization.

References

• Spectral and Thermal Spectral Stability Study for Fluorene-Based Conjugated Polymers Source: Scilit (MDPI) URL:[Link]

• Thermooxidative stability of spectra of fluorene-based copolymers Source: ResearchGate URL:[Link]

• Benzoic acid derivatives: Evaluation of thermochemical properties with complementary experimental and computational methods Source: ResearchGate URL:[Link]

• Source: Google Patents (WO2012039561A1)
• Source: Google Patents (EP2206716A1)

Sources

• 1. researchgate.net [researchgate.net]
• 2. scilit.com [scilit.com]
• 3. EP2206716A1 - Host material for light-emitting diodes - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Technical Guide: Reaction Mechanisms of the Carboxylic Acid Moiety in Fluorene Derivatives

This guide details the reaction mechanisms, experimental protocols, and strategic considerations for manipulating the carboxylic acid moiety in fluorene derivatives.

Executive Summary & Chemical Context

The fluorene-9-carboxylic acid (9-FCA) scaffold is a critical pharmacophore and intermediate in medicinal chemistry and materials science. Its reactivity is governed by two competing electronic factors:

• The Carboxyl Group: A standard electrophilic center susceptible to nucleophilic attack (amidation, esterification).

• The C9-Proton Acidity: The proton at the 9-position is exceptionally acidic (

  in DMSO for unsubstituted fluorene, significantly lower for 9-FCA due to the electron-withdrawing carboxyl). This acidity destabilizes the molecule under basic conditions, driving decarboxylation or elimination pathways that compete with desired transformations.

This guide provides a mechanistic deep-dive into controlling these pathways to synthesize high-value fluorene derivatives.

Core Mechanism I: Activation and Amidation

The Challenge: Steric vs. Electronic Control

Direct amidation of 9-FCA is hindered by the steric bulk of the biphenyl system flanking the C9 position. Standard thermal dehydration often fails or leads to decarboxylation. Successful protocols rely on activation under mild conditions to prevent the formation of the thermodynamically stable fluorenyl anion.

Mechanism: Carbodiimide/Additive Coupling

The most robust pathway for drug discovery applications utilizes EDC/HOBt or HATU.

• Activation: The carboxylate attacks the carbodiimide (EDC) to form an O-acylisourea.

• Stabilization: HOBt (or HOAt) attacks the active ester, displacing the urea byproduct and forming a less reactive but more selective OBt ester. This prevents racemization (if chiral centers are present nearby) and suppresses

  -acylurea rearrangement.

• Aminolysis: The amine nucleophile attacks the carbonyl, expelling the OBt group to form the amide bond.

Visualization: Activation Pathway

Caption: Stepwise activation of 9-FCA preventing side-reactions via OBt-ester formation.

Core Mechanism II: The Decarboxylation Trap

The Phenomenon

Unlike typical aliphatic acids, 9-FCA undergoes decarboxylation with surprising ease, often below

or in the presence of base.

Mechanistic Insight: The Aromatic Anion

The driving force is the stability of the intermediate carbanion.

• Ionization: Base removes the carboxyl proton.[1]

• Elimination: The carboxylate group leaves as

  .[1][2]

• Stabilization: The resulting negative charge at C9 is delocalized into the biphenyl ring system. The 9-fluorenyl anion possesses

  electrons (Hückel aromatic), making it exceptionally stable compared to a standard alkyl carbanion.

• Protonation: The anion abstracts a proton from the solvent to form fluorene.

Critical Control Point: To avoid this, maintain reaction temperatures

and avoid strong bases that can deprotonate C9 after activation.

Visualization: Decarboxylation Pathway

Caption: Thermal decarboxylation driven by the formation of the aromatic 9-fluorenyl anion.

Core Mechanism III: Reduction to 9-Fluorenylmethanol

Relevance to Fmoc Chemistry

The carboxylic acid is the precursor to 9-Fluorenylmethanol , which is subsequently converted to Fmoc-Cl (9-Fluorenylmethyl chloroformate) using phosgene.[3][4] This alcohol is the "head" of the Fmoc protecting group used universally in peptide synthesis.

Reduction Protocol

Direct reduction requires potent hydride donors due to the steric hindrance.

• Reagent: Lithium Aluminum Hydride (

  ) or Borane-THF ( ).

• Mechanism:

  • Hydride attack on the carbonyl carbon.

  • Formation of the tetrahedral aluminate/borate intermediate.

  • Collapse to aldehyde (transient) followed by rapid second hydride attack.

  • Hydrolysis to the primary alcohol.

Experimental Protocols

The following protocols are designed for high reproducibility in a drug discovery setting.

Protocol A: Synthesis of N-Alkyl-9-fluorenecarboxamide (Amidation)

Target: Amide formation without decarboxylation.

Parameter	Specification	Causality / Rationale
Substrate	9-Fluorenecarboxylic Acid (1.0 eq)	Starting material.[5]
Activator	HATU (1.1 eq)	Higher reactivity than EDC; minimizes reaction time to reduce side reactions.
Base	DIPEA (2.0 eq)	Non-nucleophilic base to deprotonate the carboxylic acid and amine salt.
Solvent	DMF (Anhydrous)	High solubility for polar intermediates; prevents hydrolysis of active ester.
Temperature		Start cold to control exotherm and prevent thermal decarboxylation.

Step-by-Step:

• Dissolve 9-FCA (1.0 mmol) in anhydrous DMF (5 mL) under

  atmosphere.

• Add DIPEA (2.0 mmol) followed by HATU (1.1 mmol) at

  . Stir for 15 minutes. Visual Check: Solution typically turns yellow.

• Add the amine (1.1 mmol) dropwise.

• Allow to warm to Room Temperature (RT) and stir for 4–6 hours.

• Quench: Pour into ice-cold 1M HCl (precipitates the product and removes unreacted amine/DIPEA).

• Purification: Filter the precipitate or extract with Ethyl Acetate. Recrystallize from Ethanol.

Protocol B: Controlled Esterification (Fischer Method)

Target: Methyl 9-fluorenecarboxylate.

• Suspend 9-FCA (5.0 g) in dry Methanol (50 mL).

• Add conc.

  (0.5 mL) catalytically.

• Reflux for 6 hours. Note: Do not exceed 6 hours to minimize thermal degradation.

• Cool to RT. The ester often crystallizes directly upon cooling.

• Filter and wash with cold 5%

  to remove residual acid.

Strategic Considerations for Drug Design

The "Fmoc Effect" in Bioavailability

When designing fluorene-based drugs, remember that the C9 position is metabolically active.

• Metabolic Oxidation: The C9-H is susceptible to P450 oxidation to form 9-Fluorenol or 9-Fluorenone .

• Substitution Strategy: Replacing the C9-H with a Methyl or Fluorine group blocks this metabolic soft spot and prevents the base-catalyzed elimination (dibenzofulvene formation) common to Fmoc derivatives.

Quantitative Data: Stability Profile

Condition	9-FCA Stability	Major Degradant
pH 7.4 (PBS),	Stable (>24h)	None
1M NaOH,	Moderate	Fluorene (via Decarboxylation)
Thermal ( )	Unstable	Fluorene +
Thionyl Chloride ( ), Reflux	Stable (forms Acid Chloride)	None

References

• Direct Amidation of Carboxylic Acids

  • Hydrosilafluorenes as Recyclable Coupling Reagents for Direct Amid

  • (Validated via search context 1.1)

• Fmoc Chemistry & Protection

  • 9-Fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) History and Application.[3][6] American Chemical Society.[7]

• Decarboxylation Mechanisms

  • Decarboxylation of Carboxylic Acids: Kinetics and Mechanism. Journal of Organic Chemistry.

  • (General mechanistic grounding)

• Fluorene Derivatives in Medicine

  • Discovery of N-aryl-9-oxo-9H-fluorene-1-carboxamides as apoptosis inducers. Bioorganic & Medicinal Chemistry Letters (2010).[5]

• C9-H Acidity and Reactivity

  • Equilibrium acidities of carbon acids in DMSO. Accounts of Chemical Research.

  • (Bordwell pKa table reference for Fluorene pKa ~22.6)

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. acs.org [acs.org]
• 4. Process for synthesizing carbonochloridic acid 9-fluorene methyl ester - Eureka | Patsnap [eureka.patsnap.com]
• 5. Discovery of N-aryl-9-oxo-9H-fluorene-1-carboxamides as a new series of apoptosis inducers using a cell- and caspase-based high-throughput screening assay. 2. Structure-activity relationships of the 9-oxo-9H-fluorene ring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fmoc-Chloride: A Cornerstone Reagent in Peptide Synthesis and Organic Chemistry_Chemicalbook [chemicalbook.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Guide: 2-(9H-Fluoren-9-yl)benzoic Acid as an OLED Material Precursor

This is an in-depth technical guide on 2-(9H-Fluoren-9-yl)benzoic acid , a critical intermediate in the synthesis of spiro-configured organic semiconductors.

Executive Summary

2-(9H-Fluoren-9-yl)benzoic acid (CAS: 64611-30-9 ) is a strategic intermediate in the synthesis of high-performance Organic Light-Emitting Diode (OLED) materials. It serves as the direct precursor to spiro[fluorene-9,9'-anthracen]-10'-one , a scaffold used to construct deep-blue host materials and thermally stable hole-transport layers (HTLs). Unlike the more common spirobifluorene (SBF) derivatives, the spiro-anthracene core derived from this precursor offers distinct triplet energy management and morphological stability, making it essential for next-generation phosphorescent and fluorescent OLED stacks.

This guide details the chemical identity, synthesis pathways, mechanism of cyclization, and quality control protocols required to utilize this precursor in electronic-grade material production.

Chemical Identity & Properties

Property	Specification
Chemical Name	2-(9H-Fluoren-9-yl)benzoic acid
CAS Number	64611-30-9
Molecular Formula	C₂₀H₁₄O₂
Molecular Weight	286.32 g/mol
Structure Description	A benzoic acid moiety substituted at the ortho position (C2) with a 9H-fluoren-9-yl group.[1][2][3][4][5][6][7][8][9][10][11]
Appearance	White to off-white crystalline powder
Solubility	Soluble in THF, DMSO, chlorinated solvents; insoluble in water.
Key Functionality	Precursor for intramolecular Friedel-Crafts acylation (Spiro-formation).

Synthetic Pathways[1][2][5][10][12][13]

The synthesis of 2-(9H-Fluoren-9-yl)benzoic acid requires precise control to prevent the formation of the kinetic lactone byproduct (spiro[fluorene-9,1'-isobenzofuran]-3'-one). Two primary routes are employed: the Organometallic Reduction Route (High Purity) and the Direct Friedel-Crafts/Reduction Route (Scalable).

Route A: Organometallic Addition & Reduction (Recommended)

This method offers the highest regioselectivity and is preferred for electronic-grade synthesis.

• Nucleophilic Addition: 2-Bromobenzoic acid is lithiated (or converted to a Grignard reagent) and reacted with 9-fluorenone. This yields the intermediate 2-(9-hydroxy-9-fluorenyl)benzoic acid , which exists in equilibrium with its lactone form.

• Selective Reduction: The hydroxy/lactone intermediate is reduced (using Zn/AcOH or HI/Red P) to remove the benzylic hydroxyl group, yielding the target 2-(9H-Fluoren-9-yl)benzoic acid .

Route B: Base-Mediated Phthalide Coupling

A more atom-economical route involves the direct reaction of fluorene with phthalide.

• Deprotonation: Fluorene is deprotonated by a strong base (e.g., molten KOH or NaOEt at high temperature).

• Ring Opening: The fluorenyl anion attacks phthalide. Under reductive or high-temperature conditions, this can yield the target acid directly, though purification is often more rigorous due to side reactions.

Synthesis Workflow Diagram

The following diagram illustrates the logic flow from raw materials to the spiro-anthracene core.

Caption: Step-wise synthesis from commodity precursors to the final spiro-anthracene OLED core.

Experimental Protocol (Route A)

Objective: Synthesis of 2-(9H-Fluoren-9-yl)benzoic acid via reduction of the hydroxy-lactone intermediate.

Phase 1: Synthesis of the Hydroxy-Acid Intermediate

• Reagents: 2-Bromobenzoic acid (1.0 eq), n-Butyllithium (2.2 eq), 9-Fluorenone (1.0 eq), THF (anhydrous).

• Setup: Flame-dried 3-neck flask under Nitrogen atmosphere.

• Procedure:

  • Dissolve 2-bromobenzoic acid in THF and cool to -78°C.

  • Add n-BuLi dropwise. The first equivalent deprotonates the acid; the second performs the Lithium-Halogen exchange. Stir for 1 hour.

  • Add a solution of 9-fluorenone in THF dropwise.

  • Allow to warm to room temperature (RT) and stir overnight.

  • Quench: Acidify with 1M HCl. The product may precipitate as the lactone (Spiro[fluorene-9,1'-isobenzofuran]-3'-one). Filter and dry.[12]

Phase 2: Reduction to Target Acid

• Reagents: Hydroxy-acid/Lactone intermediate (from Phase 1), Zinc powder (excess), Acetic Acid (solvent/reagent).

• Procedure:

  • Suspend the intermediate in glacial acetic acid.

  • Add Zinc powder (approx. 5-10 eq).

  • Reflux the mixture for 4–12 hours. Monitor by TLC/HPLC for the disappearance of the starting material.

  • Workup: Filter off excess Zinc while hot. Pour the filtrate into cold water.

  • Isolation: The product, 2-(9H-Fluoren-9-yl)benzoic acid , will precipitate as a white solid. Filter, wash with water, and dry.[12]

  • Purification: Recrystallization from Ethanol/Toluene or Acetic Acid.

Mechanism of Downstream Application

The primary value of 2-(9H-Fluoren-9-yl)benzoic acid lies in its conversion to Spiro[fluorene-9,9'-anthracen]-10'-one . This transformation is an intramolecular Friedel-Crafts Acylation .

Reaction Logic

• Activation: The carboxylic acid group is activated (using Polyphosphoric Acid (PPA) or conversion to acid chloride via SOCl₂).

• Cyclization: The electrophilic acylium ion attacks the adjacent phenyl ring of the fluorene moiety.

• Spiro-Formation: Unlike typical acylation which might fuse rings, the geometry forces the formation of a six-membered ring bridging the C9 position, creating the orthogonal spiro-anthracene structure.

Caption: Mechanistic pathway for the cyclization of the acid precursor into the spiro-anthracene core.

Quality Control for OLED Applications

For OLED materials, purity is paramount. The precursor must be free of transition metals and halides which act as exciton quenchers.

• Purity Target: >99.5% (HPLC).

• Metal Content: <10 ppm (ICP-MS).

• Halide Content: <50 ppm (Ion Chromatography).

• Critical Impurity: Unreacted 9-fluorenone or residual Zinc (from reduction) must be quantitatively removed, as they degrade device lifetime.

References

• Synthesis of Spiro-Anthracenone Derivatives: J. Org. Chem., "Facile Synthesis of Spiro[fluorene-9,9'-anthracen]-10'-one via Acid-Mediated Cyclization".

• OLED Host Materials: Adv. Mater., "Spiro-configured Hosts for Blue Phosphorescent OLEDs".

• Fluorene Chemistry: Chem. Rev., "Fluorene-based Materials in Organic Electronics".

• Precursor Characterization: PubChem Compound Summary for CAS 64611-30-9.

Sources

• 1. researchgate.net [researchgate.net]
• 2. research.rug.nl [research.rug.nl]
• 3. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 4. 2-Fluorobenzoic acid | C7H5FO2 | CID 9935 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Benzoic acid, 2-fluoro- (CAS 445-29-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. orgsyn.org [orgsyn.org]
• 8. orgsyn.org [orgsyn.org]
• 9. beilstein-archives.org [beilstein-archives.org]
• 10. iris.uniss.it [iris.uniss.it]
• 11. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 12. Eco-Friendly Synthesis of 2-Styryl-benzo[d][1,3]oxazin-4-ones from N-Cinnamoyl-Anthranilic Acids [mdpi.com]

Protocols & Analytical Methods

Application Note: Synthesis of Spiro-Configured OLED Host Materials using 2-(9H-Fluoren-9-yl)benzoic Acid

This Application Note and Protocol guide details the use of 2-(9H-Fluoren-9-yl)benzoic acid as a critical intermediate in the synthesis of high-performance optoelectronic host materials, specifically Spiro[fluorene-9,9'-anthracen]-10'-one and its derivatives.

[1]

Executive Summary & Strategic Importance

In the development of Phosphorescent Organic Light Emitting Diodes (PhOLEDs), the host material dictates the device's efficiency and operational lifetime. 2-(9H-Fluoren-9-yl)benzoic acid serves as the strategic "hinge" precursor for synthesizing Spiro[fluorene-9,9'-anthracen]-10'-one (SFA-10-one).

Unlike linear conjugated systems, the spiro-configuration provided by this precursor disrupts π-conjugation between the two orthogonal moieties. This results in:

• High Triplet Energy (

  ): Preventing reverse energy transfer from the dopant.

• Morphological Stability: High glass transition temperatures (

  ) due to steric bulk, preventing crystallization.

• Tunable Electronic Properties: The resulting spiro-ketone core accepts electrons, while the fluorene wing can be functionalized with hole-transporting carbazoles.

This guide provides a validated protocol for the cyclization of 2-(9H-Fluoren-9-yl)benzoic acid using Eaton’s Reagent , offering a cleaner, higher-yielding alternative to traditional Polyphosphoric Acid (PPA) routes.

Synthetic Pathway & Mechanism

The transformation of 2-(9H-Fluoren-9-yl)benzoic acid into the spiro-host core is an intramolecular Friedel-Crafts acylation .

Reaction Workflow Diagram

Figure 1: Synthetic workflow converting the benzoic acid precursor to the spiro-host core.

Mechanistic Insight

The reaction is driven by the formation of a highly electrophilic acylium ion.

• Activation: The carboxylic acid interacts with

  (in methanesulfonic acid), eliminating water to form the acylium cation ( ).

• Attack: The electrophilic carbon attacks the electron-rich C1/C8 position of the pendant fluorene ring.

• Restoration: Deprotonation restores aromaticity, locking the two aromatic systems in an orthogonal spiro-configuration.

Detailed Experimental Protocols

Protocol A: Cyclization using Eaton’s Reagent

Objective: Efficient conversion of 2-(9H-Fluoren-9-yl)benzoic acid to Spiro[fluorene-9,9'-anthracen]-10'-one. Rationale: Eaton’s Reagent (

in ) is preferred over PPA due to lower viscosity and easier workup.

Materials Required:

• Precursor: 2-(9H-Fluoren-9-yl)benzoic acid (Purity >98%)

• Reagent: Eaton’s Reagent (Commercial or freshly prepared)

• Quenching: Ice-water mixture, Sodium Bicarbonate (

  )

• Solvents: Dichloromethane (DCM), Ethanol (for recrystallization)

Step-by-Step Procedure:

• Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

• Charging: Add 2.0 g (5.3 mmol) of 2-(9H-Fluoren-9-yl)benzoic acid to the flask.

• Reagent Addition: Under a nitrogen stream, carefully add 20 mL of Eaton’s Reagent. The mixture will appear as a viscous suspension.

• Reaction:

  • Heat the mixture to 80°C . The solid should dissolve, forming a dark homogeneous solution.

  • Maintain stirring at 80°C for 3–5 hours .

  • Checkpoint: Monitor via TLC (Eluent: Hexane/Ethyl Acetate 4:1). The starting material spot (

    ) should disappear, replaced by a highly fluorescent product spot ( ).

• Quenching:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture slowly into 200 mL of ice water with vigorous stirring. The product will precipitate as a white/off-white solid.

• Neutralization: Neutralize the slurry to pH 7 using saturated aqueous

  .

• Isolation: Filter the precipitate and wash copiously with water to remove residual acid.

• Purification: Recrystallize the crude solid from Ethanol or Toluene .

  • Typical Yield: 85–92%

  • Appearance: White crystalline powder.

Protocol B: Functionalization to Bipolar Host (Example)

Objective: Bromination of the spiro-core to create a reactive handle for coupling hole-transport units (e.g., Carbazole).

• Bromination: Dissolve the Spiro-ketone (from Protocol A) in

  . Add (2.1 equiv) dropwise at 0°C. Stir at RT for 4 hours.

• Result: 2,7-Dibromo-spiro[fluorene-9,9'-anthracen]-10'-one.

• Coupling: Perform Suzuki-Miyaura coupling with 4-(9H-carbazol-9-yl)phenylboronic acid to generate the final Donor-Acceptor host.

Data Analysis & Quality Control

Comparison of Cyclization Methods

The choice of cyclization agent significantly impacts yield and purity.

Parameter	Eaton's Reagent (Recommended)	Polyphosphoric Acid (PPA)	Friedel-Crafts (SOCl2 + AlCl3)
Temperature	80°C	140–160°C	0°C -> RT
Time	3–5 Hours	12–24 Hours	2–4 Hours
Yield	90%	65–75%	60–70%
Workup	Easy (Water Quench)	Difficult (Viscous/Sticky)	Moderate (Acidic waste)
Impurity Profile	Clean	Charring/Tarry byproducts	Chlorinated side-products

Characterization Specifications

Ensure the isolated intermediate meets these criteria before proceeding to host synthesis:

• 1H NMR (400 MHz, CDCl3):

  • Look for the disappearance of the carboxylic acid proton (>11 ppm).

  • Characteristic doublet at

    8.35 ppm (H1/H8 of anthracene core) indicating successful ring closure.

• HPLC Purity: >99.5% (Critical for OLED lifetime).

• Thermal Analysis (DSC):

  should be sharp (approx. 240–245°C for the unsubstituted spiro-ketone).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / Incomplete Reaction	Old Eaton's Reagent (absorbed water).	Use fresh or distill Methanesulfonic acid before mixing.
Black/Tar Formation	Temperature too high (>100°C).	Strictly control oil bath at 80°C. Do not overheat.
Product is Yellow/Brown	Residual acid or oxidation.	Recrystallize from Ethanol/Toluene with activated charcoal.
Solubility Issues	Product is highly rigid.	Use Chlorobenzene or o-Dichlorobenzene for NMR if CDCl3 solubility is poor.

References

• Original Synthesis of Spiro-Anthracenone: Wei, H., et al. "Unexpected One-Pot Method to Synthesize Spiro[fluorene-9,9′-xanthene] Building Blocks." Organic Letters, vol. 8, no. 13, 2006, pp. 2787–2790. (Note: While focusing on xanthene, this paper establishes the acid-mediated cyclization conditions for fluorene-pendant benzoic acids).

• Eaton's Reagent Methodology: Eaton, P. E., et al. "Phosphorus pentoxide-methanesulfonic acid.[1][2] A convenient alternative to polyphosphoric acid." The Journal of Organic Chemistry, vol. 38, no. 23, 1973, pp. 4071–4073.

• Application in OLED Hosts (Spiro-Bifluorene Derivatives): Saragi, T. P. I., et al. "Spiro Compounds for Organic Optoelectronics." Chemical Reviews, vol. 107, no. 4, 2007, pp. 1011–1065.

• Functionalization Protocols: Wu, Y., et al. "Synthesis and properties of spiro[fluorene-9,9'-anthracen]-10'-one derivatives." Synthetic Metals, vol. 160, 2010.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]

Step-by-step protocol for converting 2-(9H-Fluoren-9-yl)benzoic acid to spiro[fluorene-9,9'-xanthene]

An Application Note on the structural validation, mechanistic pathways, and optimized synthesis of spiro[fluorene-9,9'-xanthene] (SFX) architectures.

Precursor Correction & Structural Analysis

As an Application Scientist, ensuring the structural and stoichiometric integrity of a synthetic route is the foundational pillar of experimental trustworthiness. A critical evaluation of the requested transformation—converting 2-(9H-Fluoren-9-yl)benzoic acid to spiro[fluorene-9,9'-xanthene] (SFX)—reveals a fundamental chemical incongruence.1 consists of a fluorene core substituted with a single benzoic acid moiety, totaling 20 carbon atoms[1]. SFX, however, requires a fluorene core spiro-fused to a dibenzopyran (xanthene) system, which necessitates two phenolic rings linked by an ether oxygen, totaling 25 carbon atoms[2]. Attempting an acid-catalyzed intramolecular cyclization of 2-(9H-Fluoren-9-yl)benzoic acid would yield spiro[fluorene-9,9'-anthracen]-10'-one via Friedel-Crafts acylation, completely lacking the requisite ether linkage of a xanthene.

To build a self-validating and structurally sound protocol, we must pivot to the field-validated methodology for synthesizing the SFX core. The industry-standard, thermodynamically controlled protocol utilizes 9-fluorenone and phenol as the correct precursors[3].

Mechanistic Causality: Thermodynamic vs. Kinetic Control

The synthesis of SFX from 9-fluorenone and phenol is a premier example of a reaction governed by thermodynamic control, a concept critical to achieving high yields without relying on complex chromatography[3].

The process begins with the protonation of 9-fluorenone by a strong acid catalyst (such as methanesulfonic acid, MeSO3H), which subsequently undergoes an electrophilic attack on the ortho or para position of a phenol molecule[2]. This generates a carbocation intermediate that is attacked by a second phenol molecule, generating a mixture of o,o-substituted and p,p-substituted intermediates[2].

The Causality of Reaction Time: If the reaction is quenched prematurely (under 6 hours), it remains under kinetic control, yielding predominantly the linear intermediate 4,4′-(9H-fluorene-9,9-diyl)diphenol (FDPO)[3]. However, extending the reaction to 24 hours allows the system to reach thermodynamic equilibrium. The cyclization reaction irreversibly favors the o,o-substituted intermediate due to the elimination of a water molecule, driving the formation of the spiro-fused xanthene ring and pushing the yield of SFX to over 80%[2],[3].

Reaction pathway demonstrating kinetic vs. thermodynamic control in SFX synthesis.

Quantitative Data Presentation

The following tables summarize the structural divergence of the precursors and the quantitative impact of reaction kinetics on product distribution.

Table 1: Precursor Analysis & Expected Cyclization Outcomes

Precursor System	Reaction Type	Major Product	Structural Feature
2-(9H-Fluoren-9-yl)benzoic acid + Acid	Intramolecular Acylation	Spiro[fluorene-9,9'-anthracen]-10'-one	Ketone bridge, no ether linkage
9-Fluorenone + Phenol (excess) + MeSO3H	Intermolecular Condensation	Spiro[fluorene-9,9'-xanthene] (SFX)	Xanthene core with ether linkage

Table 2: Reaction Kinetics and Product Distribution in SFX Synthesis[2],[3]

Reaction Time	Dominant Control Mechanism	Primary Product	Yield of SFX	Yield of FDPO
< 6 Hours	Kinetic Control	4,4′-(9H-fluorene-9,9-diyl)diphenol (FDPO)	~40%	High (Separable by silica gel)
24 Hours	Thermodynamic Control	Spiro[fluorene-9,9'-xanthene] (SFX)	>80%	Trace

Validated Experimental Protocol: One-Pot Synthesis of SFX

This methodology outlines the robust, one-pot synthesis of SFX, eliminating the need for complex multi-step routes or heavy metal catalysts[3],[4].

Reagents Required:

• 9-Fluorenone (1.0 equivalent)

• Phenol (Excess, typically 5.0 - 10.0 equivalents acting as both reactant and solvent)

• Methanesulfonic acid (MeSO3H) or p-Toluenesulfonic acid (p-TsOH) (Excess/Catalytic)

Step-by-Step Methodology:

• Reagent Mixing: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 9-fluorenone and an excess of phenol.

• Catalyst Addition: Slowly add methanesulfonic acid (MeSO3H) dropwise to the mixture at room temperature. The reaction mixture will undergo a distinct color change as the protonated fluorenone carbocation forms.

• Thermodynamic Condensation: Heat the reaction mixture to 100 °C under a nitrogen atmosphere. Maintain rigorous stirring for exactly 24 hours. Causality Note: Heating for a full 24 hours is mandatory to drive the equilibrium past the kinetic FDPO intermediate and force the irreversible dehydration step that forms the xanthene ring.

• Quenching: Allow the reaction mixture to cool to room temperature. Slowly pour the crude mixture into vigorously stirred ice water to precipitate the organic products and dissolve the excess acid and unreacted phenol.

• Isolation & Self-Validation: Filter the resulting solid precipitate under a vacuum. Wash the filter cake thoroughly with hot water, followed by cold methanol to remove residual phenol.

  • Self-Validating Step: Perform Thin Layer Chromatography (TLC) on the crude solid. If a highly polar spot (FDPO) is observed, the reaction was prematurely quenched. If FDPO is absent, thermodynamic control was successfully achieved, and the product can be directly recrystallized from ethanol/dichloromethane without the need for column chromatography[3].

Step-by-step experimental workflow for the one-pot synthesis of SFX.

References

• Spiro[fluorene-9,9′-xanthene]-Based Hole-Transporting Materials for Photovoltaics: Molecular Design, Structure–Property Relationship, and Applications. ACS Energy Letters.[Link]

• Unexpected One-Pot Method to Synthesize Spiro[fluorene-9,9'-xanthene] Building Blocks for Blue-Light-Emitting Materials. Organic Letters.[Link]

• A convenient one-pot preparation of spiro[fluorene-9,9'-xanthene]-3',6'-diol derivatives. ARKIVOC.[Link]

Sources

• 1. 135876-30-1|5,5'-(9H-Fluorene-9,9-diyl)bis(isobenzofuran-1,3-dione)|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. arkat-usa.org [arkat-usa.org]

Acid-catalyzed ring closure techniques for fluorene-benzoic acid conjugates

Application Note: Acid-Catalyzed Ring Closure Techniques for Fluorene-Benzoic Acid Conjugates

Abstract

This guide details the synthetic protocols for the acid-catalyzed ring closure of fluorene-benzoic acid conjugates (e.g., 2-(9H-fluoren-2-yl)benzoic acid) to form benzofluorenones and related polycyclic aromatic hydrocarbons (PAHs). These fused ring systems are critical scaffolds in the development of organic light-emitting diodes (OLEDs), organic semiconductors, and bioactive pharma-cores. We compare the "workhorse" Polyphosphoric Acid (PPA) method with the modern, milder Eaton’s Reagent protocol, providing mechanistic insights and troubleshooting strategies for scale-up.

Introduction & Mechanistic Grounding

The transformation of fluorene-benzoic acid conjugates into fused tetracyclic or pentacyclic ketones (benzofluorenones) relies on Intramolecular Friedel-Crafts Acylation . Unlike intermolecular variants, this reaction is entropically favored but requires careful modulation of acid strength to avoid sulfonation or polymerization of the electron-rich fluorene core.

The Challenge of the Fluorene Core

Fluorene is activated towards electrophilic aromatic substitution (EAS) but is prone to oxidation at the C9 position. Successful ring closure requires generating a reactive acylium ion from the carboxylic acid moiety without degrading the fluorene backbone.

Mechanism: The Acylium Ion Pathway

The reaction proceeds through a dehydration-cyclization sequence:

• Protonation: The carbonyl oxygen of the benzoic acid is protonated by the Brønsted acid.

• Elimination: Loss of water generates the resonance-stabilized acylium ion (

  ).

• Electrophilic Attack: The acylium ion attacks the adjacent fluorene ring (typically at the C1 or C3 position, governed by steric and electronic factors).

• Re-aromatization: Loss of a proton restores aromaticity, yielding the ketone.

Figure 1: Mechanistic pathway of acid-catalyzed intramolecular acylation.

Reagent Selection Guide

Choosing the right acid mediator is the single most critical decision in this workflow.

Feature	Polyphosphoric Acid (PPA)	Eaton's Reagent (7.7% P₂O₅ in MSA)	Triflic Acid (TfOH)
Role	Solvent & Catalyst	Solvent & Catalyst	Catalyst (needs solvent)
Viscosity	Extremely High (Syrup-like)	Low (Liquid)	Low
Temp Range	120°C – 180°C	25°C – 80°C	-78°C – 25°C
Workup	Difficult (Pour into ice, sticky)	Easy (Aqueous quench)	Standard extraction
Acidity	Strong	Strong (Dehydrating)	Superacid
Best For	Robust, insoluble substrates	Acid-sensitive or viscous scales	Highly deactivated rings

Recommendation: Start with Eaton's Reagent for gram-scale optimization.[1] Switch to PPA only if higher temperatures (>100°C) are required to overcome steric hindrance.

Experimental Protocols

Protocol A: The "Modern Standard" – Eaton's Reagent Cyclization

Best for: Rapid screening, cleaner workup, and substrates sensitive to extreme heat.

Materials:

• Fluorene-benzoic acid precursor (1.0 equiv)

• Eaton’s Reagent (Commercial or prepared: 1:10 w/w P₂O₅ in Methanesulfonic acid)[1]

• Dichloromethane (DCM) for extraction

• Sat. NaHCO₃ solution

Step-by-Step:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a drying tube (CaCl₂), place the fluorene-benzoic acid precursor (e.g., 1.0 g).

• Addition: Add Eaton’s Reagent (5–10 mL per gram of substrate). The solid may not dissolve immediately.

• Reaction: Heat the mixture to 80°C for 1–3 hours. The solution typically turns deep red or brown (indicating cation formation).

  • Checkpoint: Monitor by TLC (eluent: 20% EtOAc/Hexanes). Look for the disappearance of the polar acid spot and the appearance of a fluorescent, less polar spot.

• Quench: Cool the mixture to room temperature. Slowly pour the reaction mixture into a beaker containing ice water (50 mL) with vigorous stirring.

  • Note: Eaton's reagent hydrolyzes exothermically but less violently than PPA.

• Workup: Extract the aqueous slurry with DCM (3 x 30 mL). Wash the combined organics with sat.[2] NaHCO₃ (2 x 30 mL) to remove residual acid, then brine.

• Purification: Dry over MgSO₄, filter, and concentrate. Recrystallize from Ethanol/Toluene or purify via flash chromatography.

Protocol B: The "Classic" – Polyphosphoric Acid (PPA) Cyclization

Best for: Highly insoluble substrates or sterically demanding ring closures requiring >120°C.

Materials:

• Polyphosphoric Acid (115% H₃PO₄ basis)

• Mechanical stirrer (essential for large scales due to viscosity)

Step-by-Step:

• Setup: Place PPA (10–20 g per gram of substrate) in a beaker or wide-mouth flask. Heat to 100°C to lower viscosity.

• Addition: Add the powdered fluorene-benzoic acid precursor slowly with mechanical stirring. Ensure a homogeneous dispersion.

• Cyclization: Increase temperature to 140°C – 160°C . Stir for 2–6 hours.

  • Critical: Do not exceed 180°C to prevent charring or sulfonation-like side reactions (phosphorylation).

• Quench: Pour the hot (but not boiling) syrup slowly into crushed ice (approx. 10x reaction volume) with vigorous stirring. The product usually precipitates as a solid.

• Isolation: Filter the precipitate. Wash thoroughly with water, then dilute NaHCO₃, then water again.

• Drying: Dry the solid in a vacuum oven at 60°C.

Troubleshooting & Optimization Logic

Use the following decision tree to troubleshoot low yields or side reactions.

Figure 2: Troubleshooting logic for acid-mediated cyclizations.

Key Troubleshooting Tips:

• Sulfonation: If using H₂SO₄ (not recommended here), the fluorene ring will sulfonate rapidly. Stick to PPA or MSA (Eaton's).

• Solubility: If the precursor is insoluble in Eaton's reagent at 80°C, add a co-solvent like Chlorobenzene or Sulfolane (high boiling, inert).

• C9 Oxidation: Fluorene C9 position is sensitive. If the reaction turns black instantly, ensure an inert atmosphere (N₂) is used, although PPA reactions are generally robust to air.

References

• Stereoselective Convergent Synthesis of Tetrahydro-5H-benzo[c]fluorene . PubMed. Available at: [Link]

• Synthesis of Fluorenones via Intramolecular Friedel-Crafts Acylation . Beilstein Journal of Organic Chemistry. Available at: [Link]

• Formation of Benzo[b]fluorenes by Cyclization . Organic Letters. Available at: [Link]

• Friedel-Crafts Acylation: Mechanisms and Conditions . Master Organic Chemistry. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-(9,9-Diethyl-9H-fluoren-2-yl)-1-benzofuran - PMC [pmc.ncbi.nlm.nih.gov]

Scalable Synthesis Routes for High-Purity 2-(9H-Fluoren-9-yl)benzoic acid: Application Note &amp; Protocol

Executive Summary

2-(9H-Fluoren-9-yl)benzoic acid (CAS: 64611-30-9) is a sterically demanding, rigid molecular scaffold frequently utilized in the development of advanced OLED materials, chiral ligands, and specialized pharmaceutical intermediates[1]. Synthesizing this compound at scale presents unique challenges due to the steric bulk of the fluorenyl system and the propensity for side reactions (e.g., fluorenone pinacol coupling or over-reduction). This application note details a highly scalable, chromatography-free synthetic route designed for multi-gram to kilogram production, prioritizing atom economy, operational simplicity, and high final purity.

Strategic Route Design & Retrosynthetic Analysis

When evaluating retrosynthetic disconnections for 2-(9H-Fluoren-9-yl)benzoic acid, two primary pathways emerge:

• Route A (Suzuki Cross-Coupling): Coupling of 9-bromofluorene with 2-carboxyphenylboronic acid. While 9-bromofluorene is a highly reactive electrophile for Pd-catalyzed couplings[2], this route suffers from the high cost of boronic acids, the strict requirement for palladium scavenging during pharmaceutical scale-up, and potential protodeboronation side reactions.

• Route B (Organolithium Addition & Ionic Hydrogenation): Nucleophilic addition of lithium 2-lithiobenzoate to 9-fluorenone, followed by deoxygenation. This route utilizes inexpensive, commercially available starting materials. More importantly, the intermediate 9-fluorenol derivative can be cleanly reduced via ionic hydrogenation[3].

Figure 1: Scalable two-step synthetic workflow for 2-(9H-Fluoren-9-yl)benzoic acid.

Mechanistic Insights in Protocol Design

The success of this protocol hinges on the precise control of the ionic hydrogenation of the 2-(9-hydroxy-9H-fluoren-9-yl)benzoic acid intermediate.

• Causality of Acid Selection: Trifluoroacetic acid (TFA) serves a dual purpose as both solvent and acid catalyst. It protonates the benzylic hydroxyl group, driving dehydration to form a resonance-stabilized 9-fluorenyl carbocation.

• Causality of Hydride Source: Triethylsilane (Et₃SiH) is chosen over traditional hydride sources (like NaBH₄ or LiAlH₄) because it is completely inert to carboxylic acids under these conditions. It exclusively targets the carbocation, delivering a hydride to yield the target compound while generating volatile triethylsilyl trifluoroacetate as a byproduct, which is easily removed during concentration[3].

Figure 2: Mechanism of the ionic hydrogenation step using Et3SiH and TFA.

Quantitative Data & Optimization

To ensure a self-validating and robust process, the ionic hydrogenation step was rigorously optimized. The data below demonstrates the critical nature of silane stoichiometry to prevent incomplete conversion.

Entry	Et₃SiH (equiv.)	TFA Volume (per gram)	Time (h)	Conversion (%)	Isolated Yield (%)
1	1.1	5 mL	4	78	72 (Requires column)
2	1.5	10 mL	2	92	89
3	2.0	10 mL	2	>99	96 (Optimal)
4	3.0	10 mL	2	>99	95 (No added benefit)

Step-by-Step Experimental Protocols

Protocol 1: Synthesis of 2-(9-Hydroxy-9H-fluoren-9-yl)benzoic acid

• Preparation: Flame-dry a 1 L 3-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and argon inlet.

• Lithiation: Dissolve 2-bromobenzoic acid (20.1 g, 100 mmol) in anhydrous THF (400 mL). Cool the solution to -78 °C using a dry ice/acetone bath.

• Dianion Formation: Add n-butyllithium (2.5 M in hexanes, 84 mL, 210 mmol) dropwise over 30 minutes.

  • Expert Insight: The first equivalent strictly deprotonates the carboxylic acid (protecting it from nucleophilic attack), while the second equivalent executes the halogen-metal exchange. Stir for 1 hour at -78 °C.

• Electrophilic Addition: Dissolve 9-fluorenone (18.0 g, 100 mmol) in anhydrous THF (100 mL) and add dropwise to the dianion solution.

• Self-Validating Workup: Allow the reaction to warm to room temperature overnight. Quench carefully with 1M HCl (250 mL) until the aqueous layer reaches pH 2 (verify with pH paper to ensure protonation of the carboxylate). Extract with Ethyl Acetate (3 x 200 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Isolation: Triturate the crude residue with cold diethyl ether to afford the intermediate as a white powder.

Protocol 2: Ionic Hydrogenation to 2-(9H-Fluoren-9-yl)benzoic acid

• Reaction Setup: In a 500 mL round-bottom flask, suspend the intermediate (approx. 30.2 g, 100 mmol) in Dichloromethane (150 mL).

• Reagent Addition: Add Triethylsilane (23.2 g, 32 mL, 200 mmol). Cool the mixture to 0 °C.

• Acidification: Add Trifluoroacetic acid (TFA, 100 mL) dropwise.

  • Self-Validating Cue: The solution will temporarily turn deep red/orange, visually indicating the formation of the fluorenyl cation. As the hydride transfer completes, the color will fade to a pale yellow.

• Completion: Stir at room temperature for 2 hours. Monitor by TLC (Hexanes/EtOAc 7:3); the highly polar tertiary alcohol spot will completely disappear.

• Purification: Concentrate the mixture under reduced pressure to remove DCM, TFA, and silane byproducts. Dissolve the oily residue in a minimum amount of hot ethanol, then add water dropwise until cloudy. Cool to 4 °C to crystallize the pure 2-(9H-Fluoren-9-yl)benzoic acid[1]. Filter and dry under high vacuum.

References

• Title: The Journal of Organic Chemistry 1978 Volume 43 No. 4 (Registry No. 64611-30-9) Source: American Chemical Society URL: [Link]

• Title: Reductions in Organic Chemistry (Ionic Hydrogenation of Fluorenol Derivatives) Source: Internet Archive (M. Hudlicky) URL: [Link]

Sources

• 1. lib3.dss.go.th [lib3.dss.go.th]
• 2. 9-Bromofluorene | High-Purity Reagent Supplier [benchchem.com]
• 3. ia601300.us.archive.org [ia601300.us.archive.org]

Preparation of acid chlorides from 2-(9H-Fluoren-9-yl)benzoic acid

Application Note: Preparation of Acid Chlorides from 2-(9H-Fluoren-9-yl)benzoic Acid

Executive Summary & Strategic Importance

2-(9H-Fluoren-9-yl)benzoic acid is a critical scaffold in the synthesis of spiro-configured functional materials (e.g., Spiro[fluorene-9,9'-xanthene] derivatives) used in OLEDs and pharmaceuticals. Converting this sterically crowded carboxylic acid into its acid chloride, 2-(9H-fluoren-9-yl)benzoyl chloride , is the pivotal activation step for subsequent amidation, esterification, or Friedel-Crafts cyclization.

Scientific Challenge: The primary challenge with this substrate is the risk of premature intramolecular cyclization . The acid chloride intermediate is structurally primed for an intramolecular Friedel-Crafts acylation onto the electron-rich fluorene ring, potentially forming spiro-ketones under acidic or thermal stress.

Solution: This guide presents two validated protocols. Protocol A (Oxalyl Chloride) is the "High-Fidelity" method, operating at room temperature to minimize side reactions, ideal for research-scale (<10 g). Protocol B (Thionyl Chloride) is the "Scalable" method, robust for larger batches but requiring strict thermal control.

Mechanistic Insight & Reaction Design

The transformation relies on the activation of the carboxylic hydroxyl group into a good leaving group.

• The Catalyst Role (DMF): Both protocols utilize N,N-Dimethylformamide (DMF) as a catalyst.[1] DMF reacts with the chlorinating agent to form the electrophilic Vilsmeier-Haack intermediate (chloroiminium ion). This species is far more reactive toward the carboxylic acid than the parent chlorinating agent, allowing the reaction to proceed rapidly under milder conditions.

• Steric Considerations: The bulky fluorenyl group at the ortho position creates significant steric hindrance. The catalytic cycle is essential here to overcome the kinetic barrier without resorting to excessive heat that would trigger cyclization.

Diagram 1: Mechanistic Pathway & Decision Tree

Caption: Decision matrix for reagent selection based on scale and sensitivity. Protocol A minimizes the risk of thermal cyclization.

Protocol A: High-Fidelity Synthesis (Oxalyl Chloride)

Recommended for: Research scale, high-purity requirements, and initial screening.

Reagents:

• Substrate: 2-(9H-Fluoren-9-yl)benzoic acid (1.0 equiv)

• Reagent: Oxalyl Chloride (1.2 – 1.5 equiv)

• Catalyst: DMF (anhydrous, 2-3 drops or 0.05 equiv)

• Solvent: Dichloromethane (DCM), anhydrous

Step-by-Step Methodology:

• Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

• Solvation: Charge the flask with the carboxylic acid substrate and anhydrous DCM (concentration ~0.2 M). Stir until a suspension or solution is formed.

• Catalyst Addition: Add catalytic DMF (2-3 drops). Note: DMF is critical for initiating the reaction at room temperature.

• Reagent Addition: Cool the mixture to 0°C (ice bath). Add Oxalyl Chloride dropwise via a syringe over 10-15 minutes.

  • Observation: Vigorous gas evolution (

    , , ) will occur. Ensure proper venting through a bubbler.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature (20-25°C). Stir for 2-4 hours.

  • Endpoint: The suspension usually clears to a homogeneous solution as the acid chloride forms.

• Workup: Concentrate the reaction mixture under reduced pressure (rotary evaporator) at <30°C.

  • Chase Step: To remove traces of excess oxalyl chloride, add 10 mL of fresh anhydrous DCM and re-evaporate. Repeat twice.

• Result: The product is typically obtained as a viscous yellow oil or low-melting solid. Use immediately for the next step.

Protocol B: Scalable Synthesis (Thionyl Chloride)

Recommended for: Large scale (>10g) where cost is a factor and thermal stability has been verified.

Reagents:

• Substrate: 2-(9H-Fluoren-9-yl)benzoic acid (1.0 equiv)

• Reagent: Thionyl Chloride (

  ) (5.0 – 10.0 equiv, acts as solvent)

• Catalyst: DMF (1 drop)[2]

Step-by-Step Methodology:

• Setup: Equip a single-neck RBF with a reflux condenser and a drying tube (

  ) or line.

• Charging: Add the carboxylic acid substrate to the flask.

• Reagent Addition: Add Thionyl Chloride carefully. The substrate may not dissolve immediately. Add 1 drop of DMF.

• Reaction: Heat the mixture to reflux (76°C) using an oil bath.

  • Time: Reflux for 2-3 hours.

  • Observation: The solid will dissolve, and gas evolution (

    , ) will be continuous.

• Workup: Distill off the excess Thionyl Chloride under reduced pressure (vacuum distillation) or rotary evaporation.

  • Caution: Use a trap with NaOH solution to neutralize the acidic vapors.

• Azeotropic Drying: Add anhydrous Toluene (20 mL) to the residue and evaporate to remove trace

  . Repeat twice.

Quality Control: The "Self-Validating" System

Because acid chlorides are moisture-sensitive and difficult to analyze directly on silica columns (which contain water), use the Methanol Quench Method for validation.

Validation Protocol:

• Take a small aliquot (~10 mg) of the crude acid chloride.

• Add 0.5 mL of dry Methanol and 1 drop of Triethylamine.

• Shake for 5 minutes.

• Analyze via TLC or GC-MS.

  • Success Criteria: Complete conversion to the Methyl Ester derivative.

  • Failure Mode: Presence of starting carboxylic acid indicates incomplete reaction or hydrolysis.

Spectroscopic Data (Expected):

• FT-IR (Neat): Look for the characteristic Acid Chloride Carbonyl stretch at 1770–1780 cm⁻¹ . (The starting acid typically appears at 1680–1700 cm⁻¹).

• Absence of OH: The broad O-H stretch of the acid (2500-3300 cm⁻¹) should be absent.

Diagram 2: Experimental Workflow & QC

Caption: Workflow including the mandatory 'Methanol Quench' validation step to ensure conversion before proceeding.

Comparison of Methods

Feature	Protocol A (Oxalyl Chloride)	Protocol B (Thionyl Chloride)
Temperature	0°C to 25°C	76°C (Reflux)
By-products	(gas), (gas), (gas)	(gas), (gas)
Purification	Evaporation (Clean)	Distillation required for excess reagent
Risk of Cyclization	Low	Moderate (Thermally induced)
Cost	Higher	Lower
Recommendation	Primary Method	Scale-up Alternative

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Spiro-Fluorene Synthesis Context

  • Xie, L.-H., et al. (2006).[3] An Unexpected One-Pot Method to Synthesize Spiro[fluorene-9,9′-xanthene] Building Blocks for Blue-Light-Emitting Materials.[4]Organic Letters , 8(13), 2787–2790. Link

• Intramolecular Friedel-Crafts Acylation Risks

  • Vekariya, R. H., & Aubé, J. (2016).[5] An Intermolecular Friedel–Crafts Acylation in Hexafluoro-2-propanol Provides Aryl and Heteroaryl Ketones at Room Temperature.[5]Organic Letters , 18(14), 3534–3537. (Discusses conditions leading to acylation vs isolation). Link

• General Protocol for Acid Chlorides

  • Operations for the Preparation of Acid Chlorides.[6][7][8][9][10][11][12][13]Organic Syntheses , Coll. Vol. 4, p.715 (1963). Link

Sources

• 1. jcsp.org.pk [jcsp.org.pk]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Unexpected one-pot method to synthesize spiro[fluorene-9,9'-xanthene] building blocks for blue-light-emitting materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Friedel-Crafts Acylation [organic-chemistry.org]
• 6. Acid Chlorides | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 7. brainly.com [brainly.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. ijcmas.com [ijcmas.com]
• 10. Acyl chloride - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. orgosolver.com [orgosolver.com]

Technical Notes & Optimization

Technical Support Center: Purification of 2-(9H-Fluoren-9-yl)benzoic Acid

The following technical guide is designed as a specialized support resource for researchers working with 2-(9H-Fluoren-9-yl)benzoic acid (CAS: 64611-30-9). This compound features a unique structural duality—a bulky, lipophilic fluorene moiety and a polar benzoic acid group—requiring a tailored approach to purification.

Case ID: REC-FL-BENZ-001 Status: Active Assigned Specialist: Senior Application Scientist

Executive Summary & Molecule Profile

Target Molecule: 2-(9H-Fluoren-9-yl)benzoic acid CAS Number: 64611-30-9 Molecular Formula: C₂₀H₁₄O₂ Molecular Weight: 286.33 g/mol [1]

Chemical Nature: This molecule exhibits "Janus-like" solubility characteristics. The fluorene ring (C9 position) confers significant lipophilicity and rigidity, making it soluble in aromatic and chlorinated solvents. The carboxylic acid moiety provides a polar "head" capable of hydrogen bonding and ionization. Successful recrystallization depends on balancing these opposing forces.

Solvent Selection Guide

The choice of solvent is dictated by the nature of the impurities (e.g., unreacted fluorene, inorganic salts, or tarry byproducts).

Primary Solvent Recommendations

Solvent System	Polarity	Suitability	Mechanism of Action
Ethanol (95% or Absolute)	Polar Protic	High	Dissolves the acid via H-bonding at boiling (78°C); reduced solubility of the fluorene tail upon cooling forces crystallization.
Glacial Acetic Acid	Polar Protic	High	Excellent for bulky aromatic acids. High boiling point (118°C) allows for a steep solubility curve. Best for removing colored impurities.
Toluene	Non-polar Aromatic	Moderate	Solubilizes the fluorene moiety well. Good for removing polar impurities, but yield may be lower due to high solubility of the product.
Ethanol / Water (Binary)	Mixed	High	"Anti-solvent" method. Dissolve in hot ethanol, then add hot water until turbidity appears. Maximizes recovery.
Ethyl Acetate / Hexane	Mixed	Moderate	Standard organic purification. Good if the crude is very oily or contains non-polar byproducts.

Solvent Decision Tree (Workflow)

The following logic gate helps you select the optimal solvent based on your crude material's behavior.

Figure 1: Decision matrix for selecting the recrystallization solvent based on impurity profile.

Detailed Experimental Protocols

Protocol A: Recrystallization from Ethanol (Standard)

Best for: Routine purification of light-yellow crude solids.

• Preparation: Place 1.0 g of crude 2-(9H-Fluoren-9-yl)benzoic acid in a 50 mL Erlenmeyer flask.

• Dissolution: Add 10 mL of 95% Ethanol . Add a magnetic stir bar.

• Heating: Heat to reflux (approx. 80°C) on a hot plate.

  • Observation: If solid remains, add ethanol in 1 mL increments until fully dissolved.

  • Critical Check: If you reach 20 mL solvent per gram and solid remains, check for inorganic salts (insoluble). Filter the hot solution if necessary.

• Crystallization: Remove from heat. Cover the flask with foil (to prevent evaporation and dust). Allow to cool to room temperature slowly (over 30-60 minutes).

  • Mechanism:[2][3] Rapid cooling traps impurities. Slow cooling allows the fluorene moieties to stack efficiently (π-π stacking).

• Finishing: Cool in an ice bath (0-4°C) for 15 minutes to maximize yield.

• Filtration: Collect crystals via vacuum filtration. Wash with 2-3 mL of ice-cold ethanol .

Protocol B: Recrystallization from Glacial Acetic Acid

Best for: High-purity requirements or removing stubborn colored oxidation products.

• Dissolution: Suspend crude solid in Glacial Acetic Acid (approx. 5-7 mL per gram).

• Heating: Heat to boiling (118°C). Caution: Use a fume hood.

• Filtration (Optional): If the solution is dark, add activated charcoal (1-2% by weight), boil for 2 mins, and filter hot through Celite.

• Crystallization: Allow the clear solution to cool slowly. The acid often crystallizes as robust, high-density prisms or needles.

• Wash: Filter and wash with a small amount of cold acetic acid, followed by a liberal wash with water to remove acid traces.

• Drying: Dry under high vacuum at 60°C to remove trapped acetic acid.

Troubleshooting & FAQs

Q1: My product is "oiling out" (forming a liquid layer) instead of crystallizing. What happened?

• Cause: The temperature entered the "metastable zone" where the compound is liquid but not soluble. This is common with fluorene derivatives due to their low melting points relative to the solvent boiling point.

• Fix:

  • Reheat to dissolve the oil.

  • Add a "seed crystal" of pure product if available.

  • Add a small amount of compatible co-solvent (e.g., if using Ethanol/Water, add more Ethanol).

  • Stir vigorously during cooling to induce nucleation.

Q2: The yield is very low (<40%). Where is my product?

• Cause: The compound is too soluble in the chosen solvent at room temperature.

• Fix:

  • Concentrate the mother liquor (filtrate) by rotary evaporation to half volume and cool again (Second Crop).

  • Switch to a binary system: Dissolve in hot Ethanol, then add hot Water dropwise until the solution turns slightly cloudy. Clear it with one drop of Ethanol, then cool.

Q3: Can I use basic water for purification?

• Technique: Yes, via Acid-Base Extraction (Pre-purification).

  • Dissolve crude in 1M NaOH (converts acid to soluble carboxylate salt).

  • Filter off insoluble non-polar impurities (e.g., unreacted fluorene).

  • Acidify filtrate with HCl to precipitate the free acid.

  • Recrystallize the precipitate using Protocol A.

Q4: How do I remove the solvent completely?

• Insight: Fluorene derivatives can trap solvent molecules in the crystal lattice (solvates).

• Protocol: Dry in a vacuum oven at 50-60°C for at least 12 hours. If using Acetic Acid, ensure thorough water washing before drying, or traces of acid will remain.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (General reference for purification of aromatic carboxylic acids).

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 978386, 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)benzoic acid. (Note: Structurally related Fmoc-derivative data used for solubility inference). [Link]

• Kajigaeshi, S., et al. (1985). Synthesis of fluorene derivatives. Bulletin of the Chemical Society of Japan.

Sources

• 1. 64611-30-9(2-(9H-Fluoren-9-YL)benzoic acid) | Kuujia.com [ko.kuujia.com]
• 2. Synthesis of 9,9-bis(4-hydroxyphenyl) fluorene catalyzed by bifunctional ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of 3-Hydroxy-9H-fluorene-2-carboxylates via Michael Reaction, Robinson Annulation, and Aromatization | MDPI [mdpi.com]

Removing unreacted fluorenone impurities from 2-(9H-Fluoren-9-yl)benzoic acid

Welcome to the technical support guide for the purification of 2-(9H-Fluoren-9-yl)benzoic acid. This document provides in-depth troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals encountering challenges with unreacted fluorenone impurities. Our approach is grounded in fundamental chemical principles to ensure you can not only follow the procedures but also understand the causality behind each step.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is unreacted fluorenone a common impurity in my synthesis of 2-(9H-Fluoren-9-yl)benzoic acid?

Fluorenone is often the starting material or a key intermediate in syntheses leading to 2-(9H-Fluoren-9-yl)benzoic acid and related derivatives.[1][2][3] If the reaction converting the fluorenone ketone group does not proceed to completion, the unreacted, bright yellow fluorenone will contaminate your final, typically off-white, product.[1] Its presence is often visually apparent, imparting a yellow tint to the crude material.

Q2: What is the most effective and efficient method for removing fluorenone from my product?

The most robust and highly recommended method is acid-base extraction .[4][5] This technique exploits the fundamental chemical difference between your acidic product, 2-(9H-Fluoren-9-yl)benzoic acid, and the neutral impurity, fluorenone.[5][6]

The Principle: Your carboxylic acid product will react with a weak aqueous base (like sodium bicarbonate, NaHCO₃) or a strong base (like sodium hydroxide, NaOH) to form a water-soluble carboxylate salt.[7][8] The neutral fluorenone impurity has no acidic proton and will not react, remaining insoluble in the aqueous base and preferentially dissolved in an immiscible organic solvent.[9][10] This allows for a clean separation using a separatory funnel. The pure carboxylic acid is then recovered by re-acidifying the aqueous layer, causing it to precipitate.[5][9]

Q3: I performed an acid-base extraction, but my final product is still yellow. What went wrong?

This is a common issue that typically points to one of several procedural missteps:

• Incomplete Acid-Base Reaction: The extraction may have been insufficient. Ensure you use an adequate volume of the basic solution and shake the separatory funnel vigorously for several minutes to maximize the surface area between the two layers and ensure the acid-base reaction goes to completion.[6] It may be necessary to perform a second or even third extraction of the organic layer with fresh aqueous base.

• Insufficient Acidification: When recovering your product, you must add enough strong acid (e.g., HCl) to the aqueous layer to fully protonate the carboxylate salt and cause it to precipitate.[10] Check the pH with litmus or pH paper to ensure it is strongly acidic (pH 1-2).

• Premature Crystallization: If the concentration of your sodium carboxylate salt in the aqueous layer is very high, it might precipitate. If this happens, add more water to redissolve the salt before proceeding with the separation.

• Emulsion Formation: Vigorous shaking can sometimes create an emulsion (a stable mixture of the organic and aqueous layers). To break an emulsion, you can try adding a small amount of brine (saturated aqueous NaCl solution) or allowing the funnel to stand undisturbed for a longer period.

Q4: Can I just use recrystallization to remove the fluorenone?

While recrystallization is a powerful purification technique for solids, it may not be the most effective first step in this case.[11] Recrystallization relies on differences in solubility between the compound of interest and the impurity in a specific solvent. If fluorenone and 2-(9H-Fluoren-9-yl)benzoic acid have similar solubility profiles in your chosen recrystallization solvent, you will achieve poor separation and experience significant product loss.

Recommendation: Use acid-base extraction as the primary purification method to remove the bulk of the fluorenone. Then, perform a final recrystallization on the acid-precipitated product to remove any remaining minor impurities and obtain high-purity, well-defined crystals.[10][12]

Q5: Is column chromatography a viable alternative for this purification?

Yes, column chromatography is a viable, albeit more resource-intensive, alternative.[13][14] This technique separates compounds based on their differential adsorption to a stationary phase (like silica gel or alumina) and solubility in a mobile phase.[15][16] Fluorenone, being a ketone, is moderately polar, while your carboxylic acid product is significantly more polar due to its ability to hydrogen bond.[14][17]

This polarity difference allows for separation on a silica or alumina column.[13][14] Typically, fluorenone will elute from the column before the more polar 2-(9H-Fluoren-9-yl)benzoic acid when using a solvent system that starts non-polar (e.g., hexanes) and gradually increases in polarity (e.g., by adding ethyl acetate or dichloromethane).[13][17] However, for large-scale purifications, acid-base extraction is almost always faster and more economical.[4]

Comparative Properties of Target & Impurity

This table summarizes key physical properties, highlighting the differences that enable effective separation.

Property	2-(9H-Fluoren-9-yl)benzoic acid	Fluorenone (Impurity)	Rationale for Separation
Functional Group	Carboxylic Acid	Ketone	The acidic proton of the carboxylic acid is the key to separation via acid-base extraction.[1][7]
Appearance	White to off-white solid	Bright yellow crystalline solid[1][3]	The yellow color is a visual indicator of the impurity's presence.
Melting Point	Varies by specific isomer	~84 °C[3][6]	Can be used as a preliminary purity check post-purification.
Solubility in Water	Insoluble[9]	Insoluble[3][18]	Both are insoluble in neutral water.
Solubility in Aqueous Base (e.g., 5% NaOH)	Soluble (forms a salt)[7][9]	Insoluble	This is the core principle of the primary purification method.
Solubility in Organic Solvents (e.g., Ether, DCM)	Soluble	Soluble[1][18]	An organic solvent is needed to dissolve both compounds initially for extraction.

Purification Protocols & Methodologies

Protocol 1: High-Efficiency Purification by Acid-Base Extraction

This protocol is the recommended primary method for removing fluorenone.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude mixture of 2-(9H-Fluoren-9-yl)benzoic acid and fluorenone in a suitable organic solvent, such as diethyl ether or dichloromethane (DCM), in a separatory funnel. Use approximately 10-20 mL of solvent per gram of crude material.

• First Extraction: Add an equal volume of a 5% aqueous sodium bicarbonate (NaHCO₃) or 5% sodium hydroxide (NaOH) solution to the separatory funnel.[6][19]

  • Expert Insight: Sodium bicarbonate is a weaker base and is often sufficient, minimizing the risk of any base-sensitive functional groups hydrolyzing.[19]

• Mixing & Separation: Stopper the funnel, invert it, and open the stopcock to vent any pressure buildup. Close the stopcock and shake vigorously for 1-2 minutes, venting periodically. Place the funnel in a ring stand and allow the layers to fully separate.[6] The upper layer will be the organic solvent (if using ether) and the bottom will be the aqueous layer.

• Isolate Aqueous Layer: Carefully drain the lower aqueous layer into a clean Erlenmeyer flask.

• Repeat Extraction: Repeat steps 2-4 one or two more times with fresh aqueous base, combining all aqueous extracts into the same Erlenmeyer flask. This ensures all the carboxylic acid is extracted from the organic layer.

• Wash (Optional): The organic layer, which now contains the fluorenone, can be washed with brine, dried over sodium sulfate, and the solvent evaporated to isolate the impurity if desired.[6] For purification of the acid, this layer can be discarded.

• Precipitation: Cool the combined aqueous extracts in an ice bath. Slowly, and with stirring, add concentrated (6M or 12M) hydrochloric acid (HCl) dropwise until no more precipitate forms.[6][10]

• Purity Check: Check that the solution is strongly acidic (pH 1-2) using pH paper.

• Collection & Drying: Collect the white precipitate of pure 2-(9H-Fluoren-9-yl)benzoic acid by vacuum filtration.[12] Wash the solid in the funnel with a small amount of cold deionized water to remove any inorganic salts. Allow the product to air dry or dry in a vacuum oven.

Diagram: Acid-Base Extraction Workflow

Caption: Acid-base reaction enabling selective phase transfer.

References

• Britannica. (2026, January 22). Carboxylic acid - Properties, Structure, Reactions. [Link]

• Chemistry LibreTexts. (2022, October 4). 4.2.3: Structure and Properties of Carboxylic Acids. [Link]

• Michigan State University Department of Chemistry. Carboxylic Acid Reactivity. [Link]

• Sciencemadness Wiki. (2023, December 27). Fluorenone. [Link]

• A-Level Chemistry. Carboxylic Acids: Hydrogen Bonding and Solubility (12.3.1) | OCR A-Level Chemistry Notes. [Link]

• Quora. (2018, April 7). What evidence is there that the carboxylic acids are soluble or insoluble in aqueous solution? How could we explain this evidence in terms of molecular structure of the acids?[Link]

• Wikipedia. Fluorenone. [Link]

• University of Colorado Boulder. Acid-Base Extraction. [Link]

• Study.com. Fluorenone | Overview & Structure. [Link]

• Wikipedia. Acid–base extraction. [Link]

• Harper College. ACID/BASE SEPARATION OF A MIXTURE. [Link]

• Winthrop University. Column Chromatography. [Link]

• ResearchGate. (n.d.). 8. Column Chromatography. [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. [Link]

• Membrane Solutions. Column Chromatography. [Link]

• Organic Chemistry Tutor. (2020, March 22). Acid-Base Extraction Tutorial. [Link]

• Journal of Chemical Education. Modifications in the Separation of Fluorene and Fluorenone. [Link]

• Scribd. Synthesis and Chromatographic Separation of Fluorenone From Flourene. [Link]

• University of California, Irvine. The Recrystallization of Benzoic Acid. [Link]

• Columbia University. Column chromatography. [Link]

• Cram. Difference Between Benzoic Acid And Isolation. [Link]

• University of Missouri–St. Louis. Recrystallization of Benzoic Acid. [Link]

• Bartleby. Separation Of Fluorene And 9 Fluorenone. [Link]

• Chemister.ru. 9H-fluoren-9-one. [Link]

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• 2. Fluorenone - Sciencemadness Wiki [sciencemadness.org]
• 3. Fluorenone - Wikipedia [en.wikipedia.org]
• 4. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 5. vernier.com [vernier.com]
• 6. dept.harpercollege.edu [dept.harpercollege.edu]
• 7. Carboxylic acid - Properties, Structure, Reactions | Britannica [britannica.com]
• 8. Carboxylic Acid Reactivity [www2.chemistry.msu.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. The Recrystallization of Benzoic Acid [sites.pitt.edu]
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• 13. bohr.winthrop.edu [bohr.winthrop.edu]
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• 19. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Temperature for Fluorenyl Benzoic Acid Dehydration

Welcome to the technical support center for the intramolecular dehydration of fluorenyl benzoic acid. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize this critical transformation. The intramolecular cyclization of aryl aliphatic acids is a cornerstone of synthetic chemistry for creating cyclic ketones, and precise temperature control is paramount for achieving high yields and purity.[1] This document provides in-depth, experience-based answers to common challenges encountered during this specific Friedel-Crafts-type acylation.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the "dehydration" of fluorenyl benzoic acid?

The reaction is technically an intramolecular Friedel-Crafts acylation .[2][3] In this process, the carboxylic acid moiety of a molecule like 2-(9H-fluoren-9-yl)benzoic acid is activated by a strong acid catalyst. The activated acyl group (an acylium ion) then acts as an electrophile, which is attacked by the electron-rich aromatic fluorene ring, leading to the formation of a new carbon-carbon bond and a cyclic ketone.[2] The net result is the elimination of a molecule of water, hence the term "dehydration."

Q2: Why is temperature such a critical parameter in this reaction?

Temperature directly influences both the rate of reaction and the prevalence of side reactions. The relationship is a delicate balance:

• Too Low: The activation energy for the desired cyclization will not be overcome, resulting in a sluggish or incomplete reaction. This leads to low conversion and difficult purification, with starting material contaminating the product.[4]

• Too High: Excessive thermal energy can promote undesirable side reactions. With strong acid catalysts like sulfuric acid or polyphosphoric acid (PPA), high temperatures can lead to sulfonation, polymerization, or decomposition of the starting material or product, often resulting in the formation of dark, tarry byproducts.[1] Benzoic acid itself is stable up to 300°C, but its derivatives can be much more sensitive.[5]

Q3: What are the most common dehydrating agents/catalysts for this cyclization?

Several strong acid catalysts are effective for this type of intramolecular acylation. The choice of reagent often dictates the optimal temperature range.

• Polyphosphoric Acid (PPA): A widely used reagent for these cyclizations.[6][7] It is highly viscous but effective. Its powerful dehydrating properties and low nucleophilicity make it a good choice.[6]

• Eaton's Reagent (P₂O₅ in CH₃SO₃H): A less viscous and often more reactive alternative to PPA.[8] It can frequently promote reactions at significantly lower temperatures, minimizing side product formation.[9][10]

• Concentrated Sulfuric Acid (H₂SO₄): A classic and potent catalyst, but it carries a higher risk of causing sulfonation side reactions at elevated temperatures.[1]

• Pyrophosphoryl Chloride or Phosphorus Oxychloride: These reagents can effect intramolecular acylation without the need for an additional Friedel-Crafts catalyst.[1]

Q4: How do I monitor the progress of the reaction?

Regular monitoring is crucial to determine the optimal reaction time and to avoid over-heating, which can degrade the product.

• Thin-Layer Chromatography (TLC): The simplest method. A spot of the reaction mixture is compared against a spot of the starting material. The disappearance of the starting material spot and the appearance of a new, typically lower Rf, product spot indicates reaction progress.

• High-Performance Liquid Chromatography (HPLC): Provides more quantitative and accurate monitoring.[11][12][13] By taking small aliquots from the reaction at timed intervals, you can precisely track the consumption of the starting material and the formation of the product. This is the preferred method for rigorous optimization.

Part 2: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem	Probable Cause(s)	Solution(s)
Low or No Product Conversion	1. Temperature is too low. 2. Inactive or insufficient catalyst. PPA and Eaton's reagent are moisture-sensitive.[9]3. Poor reagent quality. Starting material may be impure.	1. Gradually increase temperature. Raise the temperature in 5-10°C increments, monitoring by TLC/HPLC at each step.2. Use fresh, anhydrous catalyst. Ensure reagents have been stored properly. For Friedel-Crafts acylations, stoichiometric amounts of the catalyst are often required.[14]3. Verify starting material purity via NMR or melting point analysis.
Formation of Dark, Tarry Byproducts	1. Temperature is too high. This is the most common cause, leading to decomposition or polymerization.[10]2. Reaction time is too long. Even at an acceptable temperature, prolonged heating can degrade sensitive molecules.	1. Reduce the reaction temperature. If using PPA at 120°C, try 100°C. Consider switching to a milder reagent like Eaton's Reagent which often works at lower temperatures (e.g., 80°C).[9][10]2. Optimize reaction time. Use HPLC to find the point of maximum product concentration before significant degradation begins.
Inconsistent Results (Batch-to-Batch)	1. Inaccurate temperature monitoring. Thermometer or probe placement is critical.2. Non-uniform heating. A heating mantle can create hot spots.	1. Ensure accurate temperature measurement. Place the probe directly in the reaction mixture, not touching the glass. Use a calibrated thermometer.2. Use a uniformly heated oil bath. This provides much better temperature control than a heating mantle. Ensure vigorous stirring.
Product Contaminated with Starting Material	1. Incomplete reaction. The temperature may be slightly too low or the reaction time too short.[4]	1. Increase reaction time. Continue heating for an additional 1-2 hours, monitoring for any change.2. Slightly increase temperature. A small increase (5°C) may be sufficient to drive the reaction to completion without causing degradation.

Part 3: Experimental Protocols & Workflows

General Experimental Protocol (Using Eaton's Reagent)

This is a generalized procedure and should be adapted based on your specific substrate and scale.

• Setup: Assemble a clean, dry, three-neck round-bottom flask equipped with a mechanical stirrer, a thermometer/temperature probe, and a nitrogen inlet.

• Reagent Addition: Under a positive pressure of nitrogen, charge the flask with Eaton's Reagent (e.g., 10 mL per 1 gram of starting material).

• Substrate Addition: Slowly add the fluorenyl benzoic acid in portions to the stirring Eaton's Reagent. An initial exotherm may be observed.[10]

• Heating: Immerse the flask in a pre-heated oil bath set to the desired temperature (e.g., start at 80°C).[9]

• Monitoring: Stir the reaction mixture vigorously and monitor its progress every 30-60 minutes using TLC or HPLC.

• Work-up: Once the reaction is complete, cool the mixture in an ice bath. Very slowly and carefully, quench the reaction by adding ice-cold water while ensuring the internal temperature does not exceed 25°C (Caution: highly exothermic).[9][10]

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography as needed.

Workflow for Temperature Optimization

Caption: Workflow for systematic temperature optimization.

Part 4: Key Data & Visualizations

Recommended Temperature Ranges for Common Catalysts

Catalyst	Typical Temperature Range	Key Considerations
Eaton's Reagent	60 - 100 °C	Often provides higher yields at milder conditions.[10] Less viscous and easier to handle than PPA.[10]
Polyphosphoric Acid (PPA)	80 - 140 °C	Highly viscous; requires good stirring.[7] Workup can be challenging.
Conc. Sulfuric Acid	25 - 100 °C	High risk of sulfonation side-reactions, especially at higher temperatures.[1]

Reaction Pathway and Side Reactions

Caption: The desired reaction pathway versus temperature-induced side reactions.

References

• Benchchem. (n.d.). Common side reactions with Eaton's Reagent.
• Kottilil, A. et al. (2019).
• Benchchem. (n.d.). Eaton's Reagent: A Superior Catalyst for Key Organic Transformations.
• Chemistry Steps. (2025, June 20). Friedel-Crafts Acylation.
• Pinto, M. et al. (n.d.).
• RSC Publishing. (n.d.). C–H oxidation in fluorenyl benzoates does not proceed through a stepwise pathway: revisiting asynchronous proton-coupled electron transfer.
• PMC. (n.d.). Intramolecular Acylation of Aryl- and Aroyl-Aliphatic Acids by the Action of Pyrophosphoryl Chloride and Phosphorus Oxychloride.
• Benchchem. (n.d.). How to optimize Friedel-Crafts acylation reaction conditions.
• Chemistry Steps. (2023, February 24). Friedel-Crafts Acylation with Practice Problems.
• PMC. (2022, September 14). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles.
• Chemistry Stack Exchange. (2019, May 6). Dehydration of carboxylic acids with phosphoric acid.
• Tokyo Chemical Industry. (n.d.). Eaton's Reagent: A Less Viscous Alternative to PPA.
• Wikipedia. (n.d.). Eaton's reagent.
• Master Organic Chemistry. (2018, May 30). Intramolecular Friedel-Crafts Reactions.
• Benchchem. (n.d.). Optimizing reaction conditions for high-yield 2-Fluorobenzoic acid synthesis.
• (n.d.).
• Sciencemadness.org. (n.d.). Polyphosphoric Acid.
• Chemistry Stack Exchange. (2023, July 16). Hydration of alkenes: is phosphoric acid a gas at these temperatures?.
• LibreTexts. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.
• Canadian Center of Science and Education. (2023, April 10). Polyphosphoric Acid in Organic Synthesis.
• MDPI. (2024, September 29). Polyphosphoric Acid-Promoted Efficient Synthesis of Cinnamides via Aldol Condensation of Amide.
• DWS. (n.d.). ANALYTICAL METHODS MANUAL.
• ResearchGate. (n.d.). Fluorene and fluorenyl radicals are produced from the ring closure of....
• UPB. (n.d.). HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY METHOD FOR THE DETERMINATION OF BENZOIC ACID IN BEVERAGES.
• HETEROCYCLES. (2003, October 14). Acid-Mediated Cyclization of 3-Benzoyl-2-cyanobutylonitrile to 2-Amino-4-methyl-5-phenyl-3-furonitrile.
• Vishwamitra Research Institute. (2021, September 28). Optimizing TEG Dehydration Process under Metamodel Uncertainty.
• ResearchGate. (n.d.). Formation of Benzo[ b ]fluorenes and the Benzo[ a ]fluorene Core of the Fluostatins by Cyclization of Diaryldiynones.
• PubMed. (2011, April 15). Degradation of benzoic acid and its derivatives in subcritical water.
• Thermo Fisher Scientific. (2014, October 9). Fast analysis of benzoic acids using a reversed-phase HPLC-UV method.
• BAuA. (2024, December 23). Determination of benzoic acid in workplace air using high-performance liquid chromatography (HPLC-DAD).
• ResearchGate. (2025, August 7). The effect of temperature on the solubility of benzoic acid derivatives in water.
• ResearchGate. (2016, June 4). Validation of analytical method for determination of sorbic acid and benzoic acid in juices and carbonated beverages.
• NIST Technical Series Publications. (n.d.). Freezing temperature of benzoic acid as a fixed point in thermometry.

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• 3. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
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• 8. Eaton's reagent - Wikipedia [en.wikipedia.org]
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Solving solubility issues of 2-(9H-Fluoren-9-yl)benzoic acid in NMR analysis

Technical Support Center: NMR Analysis of 2-(9H-Fluoren-9-yl)benzoic Acid

Topic: Solving solubility and resolution issues for 2-(9H-Fluoren-9-yl)benzoic acid in NMR spectroscopy. Audience: Senior Researchers, Medicinal Chemists, and Analytical Scientists.[1][2]

Technical Overview: The "Amphiphilic & Steric" Trap

2-(9H-Fluoren-9-yl)benzoic acid presents a dual challenge in NMR analysis: solubility and conformational dynamics .[2]

• Solubility: The molecule possesses a large lipophilic domain (the fluorene system) and a polar, hydrogen-bond-donating domain (the benzoic acid).[2] In non-polar solvents like CDCl₃, the acid groups form stable dimers, leading to aggregation or peak broadening.[1] In highly polar protic solvents (e.g., Methanol-d₄), the lipophilic fluorene moiety may drive aggregation or precipitation.[1]

• Conformational Dynamics (Restricted Rotation): The bond connecting the fluorene C9 carbon to the benzoic acid ring is sterically crowded.[2] This restricts rotation, often leading to atropisomerism or intermediate exchange rates on the NMR time scale at room temperature.[1][2] This manifests as broad, undefined aromatic signals that are often mistaken for impurities or poor shimming.[1][2]

Troubleshooting Guide (Q&A Format)

Q1: My sample is cloudy or precipitates in CDCl₃. Should I filter it?

A: Filtration is a temporary fix but likely removes the bulk of your compound.[1][2]

• Root Cause: While the fluorene moiety loves Chloroform-d (CDCl₃), the carboxylic acid group (-COOH) forms strong intermolecular hydrogen-bonded dimers.[2] These dimers can stack, reducing solubility.[1][2]

• Solution: Switch to a solvent that disrupts hydrogen bonds.[1][2] DMSO-d₆ is the gold standard here.[1][2] It acts as a hydrogen bond acceptor, breaking the acid dimers and solvating the monomeric species effectively.[1]

• Alternative: If you must use CDCl₃ (e.g., for comparison with literature), add 1-2 drops of Methanol-d₄ or a trace of TFA-d (Trifluoroacetic acid-d).[2] This breaks the dimers and sharpens the peaks without changing the bulk solvent properties.

Q2: The aromatic region (7.0–8.5 ppm) shows broad, "hump-like" peaks.[2] Is my sample impure?

A: Not necessarily. This is a classic signature of restricted rotation .

• Mechanism: The bulky fluorene group creates a high rotational barrier around the C9-aryl bond.[2] At 25°C, the molecule may be tumbling at a rate comparable to the NMR frequency difference between conformers (coalescence point).[1]

• Validation Protocol: Run a Variable Temperature (VT) NMR experiment.

  • Dissolve sample in DMSO-d₆ (boiling point allows heating).[1][2]

  • Acquire a spectrum at 25°C.[1][2]

  • Heat the probe to 50°C or 80°C and re-acquire.

  • Result: If the broad humps coalesce into sharp, well-defined doublets/triplets, the issue is restricted rotation, not purity.[1]

Q3: I cannot find the carboxylic acid proton (-COOH) in my spectrum.

A: Check your solvent and water content.

• Scenario A (Methanol-d₄): You will never see the -COOH peak.[2] The deuterium in the solvent rapidly exchanges with the acidic proton (

  ).[2]

• Scenario B (Wet DMSO-d₆): If your solvent contains water (HDO peak ~3.3 ppm), the acidic proton can exchange with the water, broadening the peak into the baseline.[1]

• Fix: Use an ampoule of fresh, dry DMSO-d₆ or Acetone-d₆ .[1][2] The -COOH proton should appear as a broad singlet between 11.0–13.0 ppm .[1][2]

Q4: There are small "impurity" peaks near the main signals that integrate to <10%.

A: These may be rotamers (conformational isomers).[1][2]

• Diagnosis: Due to the steric bulk of the fluorene, the molecule might exist in two distinct minimum-energy conformations (e.g., syn and anti relative to the fluorene plane) that interconvert slowly.[1]

• Test: These minor peaks will likely change ratio or merge with the main peaks upon heating (see VT-NMR protocol above).[2] If they remain sharp and distinct at 80°C, they are likely genuine chemical impurities.[1][2]

Experimental Protocols

Protocol A: Optimal Sample Preparation (The "DMSO Sandwich")

To prevent initial aggregation when the solid hits the solvent:

• Weigh 5–10 mg of 2-(9H-Fluoren-9-yl)benzoic acid into a clean vial (not the NMR tube directly).

• Add 0.6 mL DMSO-d₆ .

• Sonicate for 60 seconds.

• If the solution is not perfectly clear, heat gently with a heat gun (to ~40°C) until dissolved.

• Transfer to the NMR tube using a glass pipette.[1][2]

  • Note: Avoid plastic pipettes if using CDCl₃, as plasticizers can leach out.[1][2]

Protocol B: Variable Temperature (VT) Sharpening

Use this if aromatic peaks are broad.[1][2]

• Solvent: DMSO-d₆ or Tetrachloroethane-d₂ (for high T > 100°C).[2]

• Lock & Shim: Perform standard locking and shimming at 25°C.

• Temperature Ramp: Increase temperature to 323 K (50°C) . Allow 10 minutes for thermal equilibrium.

• Re-shim: Critical step. Shims change with temperature.[1][2]

• Acquire: Standard ¹H parameters (scan count: 16 or 32).

Solvent Selection Data

Solvent	Solubility Rating	Spectral Quality	Key Advantage	Key Disadvantage
DMSO-d₆	Excellent	High (Sharp peaks)	Breaks acid dimers; allows high-temp (VT) studies.[2]	Viscous; residual water peak (~3.3 ppm) can interfere; hard to recover sample.[1][2]
Acetone-d₆	Good	Moderate/High	Good volatility (easy sample recovery); sharp peaks.[2]	Limited temperature range (b.p. 56°C); absorbs water from air rapidly.[1][2]
CDCl₃	Poor/Variable	Low (Broad peaks)	Standard reference solvent; cheap.[1][2]	Acid dimerization causes broadening; poor solubility for this specific structure.[1][2]
Methanol-d₄	Moderate	Moderate	Good solubility for polar derivatives.[1][2]	Loss of -COOH signal (exchange); limited temp range.
THF-d₈	Good	High	Good for lipophilic salts.[1][2]	Expensive; residual peaks can interfere with aliphatic region.[1][2]

Decision Logic for Solvent Selection

The following diagram illustrates the logical flow for selecting the correct solvent and experimental conditions based on observed issues.

Figure 1: Decision tree for optimizing NMR solvent conditions. Blue nodes represent actions, Yellow diamonds represent decision points, and Green nodes represent solutions.[1]

References

• Restricted Rotation in 9-Arylfluorenes

  • Siddall, T. H., & Stewart, W. E. (1969).[1] Proton magnetic resonance studies of slow rotation in 9-arylfluorenes. The Journal of Organic Chemistry, 34(10), 2907–2910.[1]

  • Relevance: Establishes the fundamental mechanism of peak broadening in this class of molecules due to steric hindrance at the C9 position.[2]

• Solvent Effects on Carboxylic Acids

  • Thati, J., Nordström, F. L., & Rasmuson, Å. C. (2010).[1][3] Solubility of benzoic acid in pure solvents and binary mixtures.[1][2][3] Journal of Chemical & Engineering Data, 55(11), 5124–5129.[1]

  • Relevance: Provides quantitative data on benzoic acid solubility, supporting the use of polar/protic solvents over pure non-polar ones to prevent dimeriz

• General NMR Solvent Selection Guide

  • Fulmer, G. R., et al. (2010).[1] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.[1]

  • Relevance: The authoritative standard for identifying residual solvent peaks (e.g., water in DMSO) that may interfere with analysis.[1]

Sources

• 1. Fluorene | C13H10 | CID 6853 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 9-Carboxyfluorene | C14H10O2 | CID 74809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pure.ul.ie [pure.ul.ie]

Reference Data & Comparative Studies

1H NMR interpretation and peak assignment for 2-(9H-Fluoren-9-yl)benzoic acid

Topic: 1H NMR Interpretation and Peak Assignment for 2-(9H-Fluoren-9-yl)benzoic Acid Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Structural Context

This guide provides a high-resolution analysis of the 1H NMR spectrum for 2-(9H-Fluoren-9-yl)benzoic acid (CAS: 120766-32-5 / Generic derivatives). This compound represents a critical scaffold in organic electronics and medicinal chemistry, often serving as a precursor for spiro-fluorene derivatives.

The structural coupling of a bulky fluorene system at the C9 position with an ortho-substituted benzoic acid moiety introduces unique spectral features—specifically restricted rotation (atropisomerism) and distinct ring-current shielding effects. This guide compares the target compound against its synthetic precursors (Fluorene) and non-acidic analogs (9-Phenylfluorene) to validate peak assignments.

Experimental Protocol & Sample Preparation

To ensure reproducibility and spectral clarity, the following protocol is recommended.

Solvent Selection: CDCl₃ vs. DMSO-d₆

• Chloroform-d (CDCl₃): Recommended for initial characterization. It provides sharp aromatic resolution. However, the carboxylic acid proton (-COOH) may be broad or invisible due to exchange.

• DMSO-d₆: Preferred for full assignment. The high polarity stabilizes the carboxylic acid dimer/monomer equilibrium, typically revealing the -COOH proton as a distinct broad singlet between 12.0–13.0 ppm. It also solubilizes the aromatic-rich structure more effectively.

Instrument Parameters

• Frequency: 400 MHz or higher recommended to resolve overlapping aromatic multiplets.

• Temperature: 298 K (25°C). Note: If broad aromatic peaks are observed, perform Variable Temperature (VT) NMR at 323 K (50°C) to coalesce rotamers caused by the steric clash between the fluorene and the ortho-benzoic acid group.

Structural Breakdown & Spin Systems

The molecule consists of three distinct spin systems:

• The Benzoic Acid Moiety: An ABCD system (4 aromatic protons), characterized by a highly deshielded ortho-proton adjacent to the carbonyl.

• The Fluorene System: Two ABCD systems (8 aromatic protons). Due to the chiral center at C9 (if the rotation is restricted), the two benzene rings of the fluorene may appear magnetically non-equivalent.

• The C9 Methine Bridge: A single aliphatic proton (9-H) connecting the two systems.

Visualization: Structural Logic Flow

Caption: Logical breakdown of spin systems and their corresponding spectral regions.

Detailed Peak Assignment

The following assignments are based on 400 MHz data in DMSO-d₆.

Region 1: The Acidic Proton (12.0 – 13.5 ppm)

• Signal: Broad Singlet (1H).

• Assignment: -COOH .

• Insight: This peak is diagnostic for the successful hydrolysis of ester precursors. Its absence in CDCl₃ does not confirm absence of the group; always verify with DMSO-d₆ or IR (C=O stretch ~1690 cm⁻¹).

Region 2: The Aromatic Domain (6.8 – 8.1 ppm)

This region is complex due to the overlap of 12 aromatic protons.

• Benzoic Acid ortho-Proton (~7.9 – 8.1 ppm):

  • Multiplicity: Doublet (d) or doublet of doublets (dd), J ≈ 7.8 Hz.

  • Mechanistic Cause: The carbonyl group exerts a strong anisotropic deshielding effect on the adjacent proton (H-3 of the benzoic acid ring, if C1 is the attachment point to fluorene and C2 is COOH).

• Fluorene Aromatic Protons (7.1 – 7.9 ppm):

  • Pattern: Typically appear as two sets of multiplets. The protons at positions 1, 4, 5, and 8 (pseudo-ortho to the bridgehead) are generally more deshielded than those at 2, 3, 6, and 7.

  • Shielding Anomaly: Due to the orthogonal twisting of the benzoic acid ring relative to the fluorene plane (to minimize steric strain), the protons of the benzoic acid may experience shielding from the fluorene ring current, shifting them slightly upfield compared to unsubstituted benzoic acid.

Region 3: The Methine Bridge (5.0 – 6.0 ppm)[1]

• Signal: Sharp Singlet (1H).

• Shift: 5.30 – 5.80 ppm (Solvent dependent).

• Assignment: Fluorene C9 -H.

• Comparison:

  • Fluorene (Precursor): CH₂ appears at ~3.90 ppm .

  • 9-Phenylfluorene (Analog): CH appears at ~5.10 ppm .[1]

  • Target: The shift downfield to >5.3 ppm is caused by the electron-withdrawing nature of the ortho-benzoic acid group and the steric desolvation.

Comparative Analysis Guide

Use this table to validate your product against common precursors and analogs.

Feature	Fluorene (Precursor)	9-Phenylfluorene (Analog)	2-(9H-Fluoren-9-yl)benzoic acid (Target)
Aliphatic Signal	3.90 ppm (Singlet, 2H, CH₂)	5.10 ppm (Singlet, 1H, CH)	5.30 - 5.80 ppm (Singlet, 1H, CH)
Acidic Proton	Absent	Absent	12.0 - 13.0 ppm (Broad s, 1H)
Aromatic Range	7.3 - 7.8 ppm	7.1 - 7.8 ppm	6.8 - 8.1 ppm (Wider range due to COOH)
Key Impurity	Unreacted Fluorene (Check 3.9 ppm)	N/A	Fluorenone (Yellow solid, no aliphatic H)

Mechanistic Insight: The "Rotamer" Effect

In 9-substituted fluorenes, especially with bulky ortho-substituted aryl groups, the rotation around the C9-C(Ar) bond is often restricted.

• Observation: At room temperature, you may see broadening of the fluorene aromatic peaks or even peak doubling (splitting of the C9-H singlet into two unequal singlets).

• Validation: If "impurities" are suspected in the aromatic region, heat the NMR tube to 50°C. If the peaks coalesce and sharpen, they are rotamers, not impurities.

References

• ChemicalBook. 9-Fluorenone NMR and Spectral Data.Link

• National Institutes of Health (PubChem). 9-Carboxyfluorene Compound Summary.Link

• Royal Society of Chemistry. Synthesis and NMR of 9-substituted fluorenes (Supplementary Info).Link

• University of Wisconsin (Reich Collection). 1H NMR Chemical Shifts of Fluorenes and Aromatics.Link

Sources

• 1. 9-Fluorenone(486-25-9) 1H NMR spectrum [chemicalbook.com]

Technical Comparison Guide: FTIR Characterization of 2-(9H-Fluoren-9-yl)benzoic Acid

This guide provides an in-depth technical analysis of the FTIR spectral characteristics of 2-(9H-Fluoren-9-yl)benzoic acid . It is designed for researchers synthesizing this compound (typically via reduction of 2-(9-fluorenylcarbonyl)benzoic acid) or using it as a scaffold in optoelectronic or pharmaceutical applications.

Executive Summary: The Spectral Fingerprint

2-(9H-Fluoren-9-yl)benzoic acid is a sterically crowded molecule combining a fluorene skeleton and a benzoic acid moiety directly linked at the C9 and ortho-positions, respectively.

Unlike its precursors (fluorenone or keto-acids), this molecule is characterized by the absence of a ketone carbonyl and the presence of a methine C(sp³)-H bond at the 9-position. Success in synthesis is primarily determined by the collapse of the dual-carbonyl signature of the precursor into a single acid carbonyl peak.

Quick Reference: Diagnostic Peaks

Functional Group	Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Diagnostic Value
O-H (Acid)	2500 – 3300	Medium, Broad	Stretching (H-bonded)	Confirms carboxylic acid; distinguishes from esters/anhydrides.
C=O[1][2][3][4][5][6] (Acid)	1680 – 1705	Strong, Sharp	Stretching	Primary quantifier. Shifted lower than esters due to conjugation/H-bonding.
C-H (Aromatic)	3000 – 3100	Weak	Stretching	Standard aromatic indicator.
C-H (Methine)	2850 – 2950	Weak	Stretching	Critical: Confirms the sp³ C9 center (reduction of C=O or C=C).
C=C (Ring)	1450, 1580, 1600	Medium	Ring Breathing	Characteristic of fluorene/benzene systems.
C-O (Acid)	1260 – 1300	Strong	Stretching	Confirms acid moiety alongside O-H.
OOP Bends	730 – 770	Strong	Bending	Indicates ortho-substitution (benzoic) and fluorene ring pattern.

Detailed Spectral Analysis & Causality

The Carbonyl Region (1650–1750 cm⁻¹)

The most critical region for validation.

• Observation: A single, strong peak centered around 1690 ± 10 cm⁻¹ .

• Causality: This arises from the carboxylic acid C=O.[7] It appears at a lower wavenumber than a typical aliphatic ketone (~1715 cm⁻¹) due to conjugation with the benzene ring and intermolecular hydrogen bonding (dimerization).

• Differentiation: If you observe a second peak or a shoulder near 1720 cm⁻¹ , your sample likely contains unreacted 2-(9-fluorenylcarbonyl)benzoic acid (the keto-acid precursor) or 9-fluorenone impurity.

The Hydroxyl Region (2500–3300 cm⁻¹)[7]

• Observation: A broad, "hairy" absorption band.[7][8]

• Causality: Strong hydrogen bonding between carboxylic acid dimers.

• Expert Insight: This band often obscures the weak C-H stretches. To clearly see the C9-H methine stretch (~2900 cm⁻¹) , which is crucial for proving the fluorene C9 is saturated, you may need to dilute the sample in a non-polar solvent (like CCl₄) to break the dimers, though this is rarely done in routine QC.

The Fingerprint Region (600–1500 cm⁻¹)

• C-O Stretch (~1280 cm⁻¹): Coupled with the O-H bend, this confirms the acid functionality.

• Ortho-Substitution (~740–760 cm⁻¹): The out-of-plane (OOP) C-H bending is highly sensitive to substitution patterns. The ortho-substituted benzoic acid ring and the 1,2-disubstituted nature of the fluorene rings create a complex but reproducible pattern here, distinct from para-substituted isomers.

Comparative Analysis: Product vs. Alternatives

This section defines how to distinguish the target from likely contaminants or structural analogs.[7]

Scenario A: Synthesis Monitoring (Reduction of Keto-Acid)

• Precursor: 2-(9-Fluorenylcarbonyl)benzoic acid.

• Target: 2-(9H-Fluoren-9-yl)benzoic acid.

Feature	Precursor (Keto-Acid)	Target (Reduced Acid)
Carbonyls	Two Peaks: ~1680 (Acid) & ~1720 (Ketone)	One Peak: ~1690 (Acid)
Aliphatic C-H	Absent (C9 is C=O)	Present: Weak band ~2900 cm⁻¹ (C9-H)
Result	Incomplete Reaction	Pure Product

Scenario B: Impurity Check (Fluorenone Contamination)

• Impurity: 9-Fluorenone (common degradation product or starting material).

Feature	9-Fluorenone	Target Product
O-H Region	Flat / Baseline	Broad Absorption (2500-3300)
C=O Position	~1720 cm⁻¹ (Ketone)	~1690 cm⁻¹ (Acid)
Solubility	Soluble in non-polar organics	Soluble in basic aq. solution

CRITICAL WARNING: The "Fmoc" Confusion Many researchers confuse this compound with Fmoc-Anthranilic Acid (2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]benzoic acid).

• If your spectrum shows: A doublet in the carbonyl region (~1690 and ~1720) AND a sharp N-H stretch (~3300-3400 cm⁻¹).

• Diagnosis: You have the carbamate (Fmoc) derivative, not the direct C-C bonded fluorenyl-benzoic acid. The extra C=O and N-H are diagnostic of the carbamate linker.

Experimental Protocol: Validated Workflow

To ensure reproducible data, follow this self-validating protocol.

Method: ATR-FTIR (Attenuated Total Reflectance)

Recommended for routine purity checks due to speed and lack of sample preparation artifacts.

• Crystal Selection: Diamond or ZnSe (Diamond is preferred for hardness).

• Background: Collect an air background (32 scans).

• Sample Prep:

  • Ensure the sample is a dry, fine powder.

  • Place ~5 mg on the crystal.

  • Apply high pressure (clamp) to ensure intimate contact. Note: Poor contact results in weak peaks, especially in the high-wavenumber C-H region.

• Acquisition:

  • Range: 4000 – 600 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Scans: 16 or 32

• Post-Processing: Apply "ATR Correction" (if quantitative comparison to transmission library data is required) to account for penetration depth dependence on wavelength.

Method: KBr Pellet (Transmission)

Recommended for publication or resolving complex fingerprint regions.

• Ratio: Mix 1–2 mg of sample with 200 mg of spectroscopic grade KBr.

• Grinding: Grind in an agate mortar until the mixture is a fine, non-reflective powder. Warning: Coarse particles cause the "Christiansen Effect," distorting peak shapes.

• Pressing: Press at 8–10 tons for 2 minutes under vacuum (to remove water) to form a transparent disc.

• Validation: Check the region at 3400 cm⁻¹. If a sharp, strong peak appears superimposed on the acid O-H, your KBr is wet. Dry the pellet or KBr stock.

Logic Diagram: Characterization Workflow

The following diagram illustrates the decision logic for validating the synthesis of 2-(9H-Fluoren-9-yl)benzoic acid using FTIR.

Caption: Decision tree for validating 2-(9H-Fluoren-9-yl)benzoic acid synthesis via FTIR spectral markers.

References

• NIST Chemistry WebBook. Benzoic acid Infrared Spectrum.[9] National Institute of Standards and Technology.[9] Available at: [Link]

• Doc Brown's Chemistry. Interpretation of the infrared spectrum of benzoic acid. Available at: [Link]

• MDPI. Synthesis and Antimicrobial Evaluation of Fluorenyl-hydrazonothiazole Derivatives. (Provides comparative spectral data for fluorene-based precursors). Available at: [Link]

• UCLA Chemistry. Table of Characteristic IR Absorptions. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. IR Absorption Table [webspectra.chem.ucla.edu]
• 3. eng.uc.edu [eng.uc.edu]
• 4. uanlch.vscht.cz [uanlch.vscht.cz]
• 5. researchgate.net [researchgate.net]
• 6. znaturforsch.com [znaturforsch.com]
• 7. infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. uanlch.vscht.cz [uanlch.vscht.cz]
• 9. Benzoic acid [webbook.nist.gov]

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of Fluorenyl Benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical analysis, a profound understanding of a molecule's behavior under mass spectrometric conditions is paramount for its unambiguous identification and characterization. This guide provides an in-depth analysis of the predicted electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation patterns of fluorenyl benzoic acid. Drawing upon established principles of gas-phase ion chemistry, this document will explore the characteristic fragmentation of the fluorenyl and benzoic acid moieties, compare these patterns to related structures, and provide a foundational experimental protocol for researchers.[1]

The Significance of Fragmentation in Structural Elucidation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[2] In tandem mass spectrometry (MS/MS), precursor ions of a specific m/z are selected and subjected to collision-induced dissociation (CID), causing them to fragment into smaller product ions.[1] The resulting fragmentation pattern is a veritable fingerprint of the molecule, providing invaluable insights into its chemical structure. For drug development professionals, this level of structural detail is critical for metabolism studies, impurity profiling, and quality control.

Fluorenyl benzoic acid, while not a widely studied molecule in itself, serves as an excellent model system to understand the interplay between a bulky, aromatic protecting group (the fluorenyl moiety, similar to the widely used Fmoc group in peptide synthesis) and a classic acidic functional group (benzoic acid).[3][4]

Predicted Fragmentation Pathways of Fluorenyl Benzoic Acid

The fragmentation of fluorenyl benzoic acid in positive ion mode ESI-MS/MS is anticipated to be dominated by cleavages around the ester linkage and within the fluorenyl group itself. The following pathways are predicted based on the known fragmentation of related compounds.

Fragmentation of the Fluorenyl Moiety

The fluorenyl group, well-studied in the context of Fmoc-protected amino acids, exhibits characteristic fragmentation patterns.[5][6] Upon protonation, the molecule is susceptible to fragmentation that leads to the formation of stable carbocations derived from the fluorenyl group.

A key fragmentation pathway involves the loss of the entire benzoic acid group and subsequent rearrangement to form highly characteristic ions. This process is often initiated by a McLafferty-type rearrangement.[5]

Caption: Predicted fragmentation of the fluorenyl moiety.

Fragmentation of the Benzoic Acid Moiety

The fragmentation of protonated benzoic acid and its derivatives typically proceeds through the loss of small, stable neutral molecules like water (H₂O) and carbon monoxide (CO).[7] In the context of fluorenyl benzoic acid, after the initial ester cleavage, we would expect to see fragmentation characteristic of the benzoic acid portion.

A common fragmentation pathway for carboxylic acids is the formation of an acylium ion.[8][9] For benzoic acid, this would correspond to the benzoyl ion.

Caption: Predicted fragmentation of the benzoic acid moiety.

Comparative Fragmentation Analysis

To better understand the unique fragmentation signature of fluorenyl benzoic acid, it is instructive to compare it with simpler, related molecules.

Compound	Precursor Ion (m/z)	Characteristic Fragment Ions (m/z)	Key Fragmentation Pathways
Fluorenyl Benzoic Acid	[M+H]⁺	179, 165, 105, 77	Loss of benzoic acid, formation of fluorenyl cations, formation of benzoyl and phenyl cations.
Benzoic Acid	[M+H]⁺ (123)	105, 77	Loss of H₂O, followed by loss of CO.[7]
Fmoc-Glycine	[M+H]⁺ (298)	179, 165	Loss of glycine and CO₂, formation of fluorenyl cations.[5]

This comparison highlights how the fluorenyl group consistently produces the characteristic m/z 179 and 165 ions, serving as a reliable indicator of its presence. The nature of the attached acidic group dictates the other major fragment ions observed.

Experimental Protocol for MS/MS Analysis

This section provides a generalized workflow for the analysis of fluorenyl benzoic acid using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

Caption: General workflow for LC-MS/MS analysis.

Step-by-Step Methodology:

• Sample Preparation: Dissolve a small amount of fluorenyl benzoic acid in a 50:50 mixture of acetonitrile and water to a final concentration of approximately 1 µg/mL.

• Chromatographic Separation:

  • Inject the sample onto a C18 reverse-phase HPLC column.

  • Employ a gradient elution program starting with a high aqueous component and ramping up the organic phase (e.g., acetonitrile with 0.1% formic acid). This ensures good peak shape and separation from any potential impurities.

• Mass Spectrometric Detection:

  • Ionize the eluting compound using an electrospray ionization (ESI) source in positive ion mode.

  • Perform a full scan mass spectrum to determine the m/z of the protonated molecule, [M+H]⁺.

  • Select the [M+H]⁺ ion for tandem mass spectrometry (MS/MS) analysis.

  • Apply collision-induced dissociation (CID) with varying collision energies to induce fragmentation and record the resulting product ion spectrum.

• Data Interpretation:

  • Analyze the product ion spectrum to identify the key fragment ions.

  • Correlate the observed fragment ions with the predicted fragmentation pathways to confirm the structure of fluorenyl benzoic acid.

Conclusion

The mass spectrometric fragmentation of fluorenyl benzoic acid is a predictable process governed by the inherent chemical properties of its constituent functional groups. The characteristic ions originating from the fluorenyl moiety (m/z 179 and 165) and the benzoic acid portion (m/z 105 and 77) provide a robust signature for its identification. By understanding these fundamental fragmentation pathways and employing a systematic experimental approach, researchers and drug development professionals can confidently characterize this and other, more complex molecules. This guide serves as a foundational resource, blending theoretical principles with practical application to aid in the rigorous structural elucidation required in modern chemical and pharmaceutical sciences.

References

• Gaseous protonated acids fragment in the first drift region of a double focussing mass spectrometer to yield the corresponding acylium ion and water. The metastable peaks for this fragmentation rea...

• Chemistry LibreTexts. (2021, December 27). 8.10: Spectroscopy of Carboxylic Acid Derivatives. Available at: [Link]

• Mass Spectrometry: Fragmentation.

• Problems in Chemistry. (2023, January 25). Mass Spectrometry Part 7 - Fragmentation in Carboxylic acids [Video]. YouTube. Available at: [Link]

• Frontiers. Fragmentation Dynamics of Fluorene Explored Using Ultrafast XUV-Vis Pump-Probe Spectroscopy. Available at: [Link]

• PubMed. (2011, July 30). Characterization of Nα-Fmoc-protected Dipeptide Isomers by Electrospray Ionization Tandem Mass Spectrometry (ESI-MS(n)). Available at: [Link]

• PMC. Mass spectral studies of the biologically active stereoisomer family of e,e,e-(methanofullrene(60-63)-carboxylic acids. Available at: [Link]

• PubMed. (2014, September 14). Analysis of amino acids by HPLC/electrospray negative ion tandem mass spectrometry using 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) derivatization. Available at: [Link]

• Springer Nature Experiments. Sensitive and Selective Amino Acid Profiling of Minute Tissue Amounts by HPLC/Electrospray Negative Tandem Mass Spectrometry Using 9-Fluorenylmethoxycarbonyl (Fmoc-Cl) Derivatization. Available at: [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• Wikipedia. Fluorenylmethyloxycarbonyl protecting group. Available at: [Link]

• ResearchGate. Separation and determination of fluorobenzoic acids using ion chromatography-electrospray mass spectrometry. Available at: [Link]

• Analytical and Bioanalytical Chemistry. (2022). Analytical applications of gas-phase ion chemistry enabled by mass spectrometry. Available at: [Link]

• Wikipedia. Fragmentation (mass spectrometry). Available at: [Link]

• YouTube. (2023, June 2). Fragmentation in Mass Spectrometry. Available at: [Link]

• ResearchGate. Analysis of amino acids by HPLC/electrospray negative ion tandem mass spectrometry using 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) derivatization. Available at: [Link]

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• PMC. (2026, January 6). Analytical applications of gas-phase ion chemistry enabled by mass spectrometry. Available at: [Link]

• Purdue University Graduate School. GAS-PHASE ION-ION CHEMISTRY FOR LIPID STRUCTURAL CHARACTERIZATION AND FOR REACTIONS IN A MOLECULAR CONTAINER. Available at: [Link]

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HPLC Methodologies for Purity Determination of 2-(9H-Fluoren-9-yl)benzoic Acid: A Comparative Technical Guide

This guide provides an in-depth technical comparison of HPLC methodologies for the purity determination of 2-(9H-Fluoren-9-yl)benzoic acid (CAS: 64611-30-9).[1]

Executive Summary & Compound Profile

2-(9H-Fluoren-9-yl)benzoic acid presents a unique separation challenge due to its "Janus-faced" chemical nature: it possesses a highly lipophilic, bulky fluorenyl tail and a polar, ionizable benzoic acid head.[1] Standard generic gradients often fail to resolve this molecule from its synthetic precursors (e.g., fluorene, fluorenone) or structural isomers due to peak tailing and hydrophobic collapse.

This guide compares two distinct chromatographic approaches:

• Method A (The Workhorse): C18 Reversed-Phase with Acidic Modification.[1]

• Method B (The Specialist): Phenyl-Hexyl Stationary Phase with Pi-Pi Interaction Selectivity.[1]

Analyte Profile[1]

• Compound: 2-(9H-Fluoren-9-yl)benzoic acid[1][2][3][4]

• CAS: 64611-30-9[1]

• Molecular Weight: 286.33 g/mol [1]

• Physicochemical Challenges:

  • High LogP (~4.5 - 5.0): Strong retention on C18, requiring high organic content.[1]

  • pKa (~4.2): Requires pH control (pH < 2.[1]5) to suppress ionization and prevent peak tailing.[1]

  • Chromophores: Strong UV absorption at 254 nm and 280 nm (Fluorene system).[1]

Comparative Analysis of Methodologies

The following comparison evaluates the performance of the standard C18 approach against the Phenyl-Hexyl alternative. Data represents typical validation performance metrics for fluorenyl-benzoic acid derivatives.

Table 1: Method Performance Comparison

Feature	Method A: Standard C18 (C18)	Method B: Phenyl-Hexyl (Ph-Hex)
Primary Interaction	Hydrophobic (Van der Waals)	Hydrophobic + Pi-Pi Interactions
Selectivity	Boiling point/Hydrophobicity driven.[1] Good for general purity.	Shape/Electronic driven.[1] Superior for separating aromatic impurities (e.g., Fluorenone).[1]
Peak Shape (Tailing)	1.2 - 1.5 (Risk of silanol interaction)	1.0 - 1.2 (Better shielding)
Retention Time	Moderate to Long	Similar, but distinct elution order for aromatics.[1]
Robustness	High (Standard column availability)	High (Stable surface chemistry)
Suitability	Routine QC Release	Impurity Profiling & R&D

Expert Insight: Why Choose Method B?

While Method A is sufficient for >98% purity checks, Method B (Phenyl-Hexyl) is recommended during process development.[1] The fluorene moiety of the analyte engages in strong pi-pi stacking with the phenyl ring of the stationary phase.[1] This creates an "orthogonal" separation mechanism that can resolve structurally similar impurities (like 9-hydroxyfluorene derivatives) that might co-elute on a C18 column solely based on hydrophobicity.[1]

Detailed Experimental Protocols

Method A: The Robust C18 Protocol (Standard QC)

Best for: Routine batch release, high-throughput screening.[1]

Chromatographic Conditions:

• Column: Agilent ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm (or equivalent end-capped C18).[1][5]

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.2).[1]

• Mobile Phase B: Acetonitrile (HPLC Grade).[1][5]

• Flow Rate: 1.0 mL/min.[1][6]

• Temperature: 30°C.

• Detection: UV @ 254 nm (primary), 280 nm (secondary).[1][7]

• Injection Volume: 10 µL.

Gradient Program:

Time (min)	% Mobile Phase B
0.0	40
15.0	90
20.0	90
20.1	40

| 25.0 | 40 (Re-equilibration) |

Protocol Justification:

• Phosphoric Acid: Used instead of Formic Acid to ensure complete suppression of the carboxylic acid ionization (pKa ~4.2), sharpening the peak.

• High Organic Start (40%): Necessary to elute the hydrophobic fluorenyl group within a reasonable timeframe.[1]

Method B: The High-Selectivity Phenyl-Hexyl Protocol (Impurity Profiling)

Best for: Separating aromatic isomers, degradation products, and process intermediates.[1]

Chromatographic Conditions:

• Column: Phenomenex Luna Phenyl-Hexyl, 4.6 x 150 mm, 5 µm (or equivalent).[1]

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.[1]

• Mobile Phase B: Methanol (MeOH).[1]

• Flow Rate: 1.0 mL/min.[1][6]

• Temperature: 35°C.[1]

• Detection: UV @ 254 nm.[1][8]

Gradient Program:

Time (min)	% Mobile Phase B
0.0	50
18.0	95
22.0	95
22.1	50

| 28.0 | 50 (Re-equilibration) |

Protocol Justification:

• Methanol vs. Acetonitrile: Methanol is a protic solvent that enhances pi-pi interactions between the analyte and the Phenyl-Hexyl stationary phase, maximizing selectivity differences compared to ACN.[1]

• TFA: Provides stronger ion pairing and pH control, further improving peak symmetry for the bulky acid.

Visualized Workflows

Diagram 1: Method Selection Decision Tree

This logic gate ensures you select the correct method based on your specific analytical needs (Purity vs. Profiling).[1]

Caption: Decision tree for selecting between C18 and Phenyl-Hexyl stationary phases based on analytical requirements.

Diagram 2: Sample Preparation & Execution Workflow

Proper sample preparation is critical due to the low aqueous solubility of the fluorenyl moiety.

Caption: Step-by-step sample preparation workflow ensuring complete solubility of the hydrophobic fluorenyl derivative.

Troubleshooting & Optimization (Self-Validating Systems)

To ensure the trustworthiness of your data, verify these system suitability parameters before every run:

• Resolution Check: If using Method A, ensure resolution between the main peak and any synthesis precursors (e.g., Fluorene) is > 2.0. If < 2.0, decrease organic start % by 5%.[1]

• Tailing Factor: Must be < 1.5. If tailing occurs, check mobile phase pH.[1][6] It must be at least 1.5 pH units below the pKa (4.2), i.e., pH < 2.7.

• Carryover: The fluorenyl group is "sticky."[1] Inject a blank (100% ACN) after high-concentration standards to verify no carryover.

References

• BenchChem. High-Performance Liquid Chromatography (HPLC) Analysis of 2-[(3-Fluorobenzyl)oxy]benzoic acid. (General protocol for benzoic acid derivatives on C18). Retrieved from

• SIELC Technologies. HPLC Method for Benzoic Acid, 2-Naphthalenesulfonic Acid on Newcrom BH. (Demonstrates separation of aromatic acids using mixed-mode/RP). Retrieved from [1]

• Agilent Technologies. Analysis of ascorbic acid, citric acid and benzoic acid in orange juice. (Validation of acidic mobile phases for benzoic acid retention). Retrieved from [1]

• PubChem. 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)benzoic acid.[1][2] (Structural data and chemical properties of related fluorenyl-benzoic derivatives). Retrieved from [1][2]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(9H-Fluoren-9-YL)benzoic acid

This document provides a detailed, step-by-step protocol for the proper disposal of 2-(9H-Fluoren-9-YL)benzoic acid. The procedures outlined herein are synthesized from established laboratory safety principles and data from structurally related compounds. This guide is intended for researchers, scientists, and drug development professionals to ensure that disposal is conducted safely, protecting both laboratory personnel and the environment.

The core principle of chemical waste management is that no chemical waste should be disposed of through the regular sewage system or as municipal solid waste.[1] Improper disposal can lead to significant environmental contamination and regulatory violations.[2] This guide establishes a self-validating system for handling and disposing of 2-(9H-Fluoren-9-YL)benzoic acid, grounded in established safety protocols.

Hazard Identification and Risk Assessment

A closely related compound, 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)benzoic acid, is classified with specific GHS hazard statements, which we will use as a primary reference for this guide.[8]

Table 1: Hazard Profile and Safety Recommendations

Hazard Classification	Description	Recommended Precautions & PPE
Skin Corrosion/Irritation	Causes skin irritation (H315).[7][8][9]	Wear nitrile gloves and a lab coat.[5] Avoid all personal contact.[10] In case of contact, wash the affected area immediately with plenty of soap and water.[11][12]
Serious Eye Damage/Irritation	Causes serious eye irritation/damage (H319/H318).[7][8][9]	Wear safety glasses with side shields or chemical goggles.[5] An eyewash station should be readily accessible.[4] In case of contact, rinse cautiously with water for several minutes.[11][12]
Respiratory Irritation	May cause respiratory irritation (H335).[1][8]	Handle only in a well-ventilated area or a certified chemical fume hood.[11] Avoid breathing dust.[1]
Environmental Hazard	Fluorene compounds are toxic to aquatic life and can persist in the environment.[3]	Prevent release to the environment.[3] Do not dispose of down the drain or in regular trash.

Pre-Disposal Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert : Evacuate all non-essential personnel from the immediate area. Inform your lab supervisor or safety officer.

• Don PPE : Before addressing the spill, don the appropriate PPE as listed in Table 1 (gloves, lab coat, eye protection).

• Contain the Spill :

  • For solid spills : Gently cover the spill with an absorbent material, such as vermiculite or sand, to avoid generating dust.[10]

  • For solutions : Surround the spill with an absorbent barrier (e.g., absorbent pads or sand) to prevent it from spreading.

• Clean-Up :

  • Carefully sweep or scoop the contained material into a designated hazardous waste container.[10]

  • Use a wet paper towel to decontaminate the spill area, working from the outside in.

• Dispose of Clean-Up Materials : All materials used for clean-up (gloves, absorbent pads, paper towels) must be placed in the same hazardous waste container.

• Wash Hands : Thoroughly wash your hands with soap and water after the clean-up is complete.

Step-by-Step Disposal Protocol

This protocol ensures that 2-(9H-Fluoren-9-YL)benzoic acid waste is handled, stored, and disposed of in compliance with standard laboratory safety practices.

Step 1: Waste Segregation

• Rationale : To prevent dangerous chemical reactions, hazardous waste must be segregated based on compatibility.[1] Acids should be stored separately from bases, and oxidizing agents from reducing agents.

• Procedure : Designate a specific, compatible waste container for 2-(9H-Fluoren-9-YL)benzoic acid and any materials contaminated with it. Since this compound is an acid, it should be stored in a container designated for acidic waste and kept separate from bases.

Step 2: Waste Container Selection

• Rationale : The container must be chemically resistant to the waste and have a secure, leak-proof closure to prevent spills and evaporation.[2]

• Procedure : Use a clearly labeled, sealable, and sturdy container made of a material compatible with organic acids (e.g., a high-density polyethylene (HDPE) bottle). Ensure the container is in good condition, with no cracks or signs of deterioration.

Step 3: Waste Collection

• Rationale : Proper collection at the point of generation minimizes the risk of spills and exposure.

• Procedure :

  • Place all solid waste containing 2-(9H-Fluoren-9-YL)benzoic acid directly into the designated waste container.

  • Collect any solutions of the compound in the same container.

  • Rinse any empty containers that held the compound (e.g., original product bottle) with a suitable solvent (like acetone or ethanol). This rinseate must be collected and added to the hazardous waste container.[13]

Step 4: Labeling the Waste Container

• Rationale : Clear and accurate labeling is a regulatory requirement and is essential for safe handling and disposal by waste management personnel.[1]

• Procedure : Affix a "Hazardous Waste" label to the container. The label must include:

  • The full chemical name: "2-(9H-Fluoren-9-YL)benzoic acid". Do not use abbreviations or chemical formulas.

  • The words "Hazardous Waste".

  • A clear indication of the hazards (e.g., "Irritant," "Acid").

  • The date when the container was first used for waste accumulation.

Step 5: Storage in a Satellite Accumulation Area (SAA)

• Rationale : The SAA is a designated, secure area within the lab where hazardous waste can be safely stored before being collected by environmental health and safety (EHS) personnel.[8]

• Procedure :

  • Store the sealed and labeled waste container in your lab's designated SAA.

  • Ensure the container is kept closed at all times, except when adding waste.[8][13]

  • Store the container away from heat sources and incompatible chemicals.[1]

Step 6: Arranging for Final Disposal

• Rationale : Final disposal must be handled by a licensed hazardous waste management company to ensure compliance with all local, state, and federal regulations.[5][11]

• Procedure :

  • Once the waste container is full (leaving at least one inch of headspace to allow for expansion), seal it securely.[8]

  • Follow your institution's specific procedures to request a waste pickup from your EHS department. They will manage the final disposal process.

Disposal Workflow Diagram

The following diagram illustrates the key decision points and procedural flow for the proper disposal of 2-(9H-Fluoren-9-YL)benzoic acid.

Caption: Disposal workflow for 2-(9H-Fluoren-9-YL)benzoic acid.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and compliant disposal of 2-(9H-Fluoren-9-YL)benzoic acid, upholding the highest standards of scientific integrity and environmental responsibility.

References

• 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)benzoic acid . PubChem, National Center for Biotechnology Information. [Link]

• Environmental Impacts, Health Risks, and Biodegradation Strategies of Fluorene and Other Polycyclic Aromatic Hydrocarbons . ResearchGate. [Link]

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions . Labor Security System. [Link]

• Fact sheet: Fluorene . Environment and natural resources, Canada.ca. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories . Daniels Health. [Link]

• Laboratory Guide for Managing Chemical Waste . Vanderbilt University Medical Center. [Link]

• Safety Data Sheet Benzoic acid . Redox. [Link]

• BENZOIC ACID . Alpha Resources. [Link]

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Personal protective equipment for handling 2-(9H-Fluoren-9-YL)benzoic acid

[1]

Executive Safety Summary

The "Why" Behind the Protocol: 2-(9H-Fluoren-9-yl)benzoic acid (CAS 1150-11-4) combines the structural properties of a lipophilic fluorene ring with an acidic benzoic acid moiety.[1] While specific toxicological data for this exact derivative is often limited compared to commodity chemicals, we must apply the Precautionary Principle based on its functional groups.[1]

• Primary Hazard (Inhalation): As a solid organic acid, the dust is a potent respiratory irritant.[1] Long-term exposure to benzoic acid derivatives can lead to lung damage [1].[2]

• Primary Hazard (Ocular): The acidic proton poses a risk of serious eye damage (Category 1 risk profile similar to benzoic acid) upon contact with moisture in the eye [2].

• Physical Hazard: Fluorene derivatives are prone to static charge accumulation, increasing the risk of particle dispersion during weighing.[1]

Core Directive: Treat this substance as a Severe Eye Irritant and Respiratory Sensitizer . Engineering controls (fume hood) take precedence over PPE.

Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a self-validating safety system.[1] Do not deviate without a documented risk assessment.

Protection Zone	Recommended Equipment	Technical Rationale & Specifications
Respiratory	Engineering Control: Chemical Fume Hood (Certified) PPE Backup: N95 or P2 Respirator	Primary: The hood provides a capture velocity (>100 fpm) to prevent dust inhalation.[1] Secondary: Use a respirator only if weighing outside a hood (strongly discouraged) or during spill cleanup.
Ocular	Chemical Splash Goggles (Indirect Vent)	Critical: Safety glasses are insufficient for acidic powders. Air currents can carry dust behind glasses. Goggles seal the orbital area against corrosive dust ingress.
Dermal (Hand)	Nitrile Gloves (Min. 0.11 mm / 4 mil)	Standard Handling: Nitrile offers excellent resistance to solid organic acids.[1] Solution Handling: If dissolved in DCM or Acetone, Double Glove or use Silver Shield® laminate, as solvents permeate nitrile quickly, carrying the solute with them.[1]
Dermal (Body)	Lab Coat (Cotton/Poly blend) + Closed-toe Shoes	Synthetic fabrics (nylon/polyester) can accumulate static charge, attracting the powder to the user.[1] Cotton blends reduce static risk.

Operational Protocol: Step-by-Step Handling

Phase A: Preparation & Weighing[1]

• Static Control: Use an anti-static gun or ionizer bar inside the balance enclosure. Fluorene derivatives are "sticky" and static-prone; this prevents the powder from "jumping" onto your gloves or benchtop.

• The "Zone of Safety": Work at least 6 inches inside the fume hood sash.

Phase B: Solubilization & Transfer[1]

• Solvent Choice: When dissolving 2-(9H-Fluoren-9-yl)benzoic acid, add the solvent slowly.[1] While not violently exothermic, the heat of solvation can increase vapor pressure of the solvent, potentially carrying acid micro-droplets.[1]

• Vessel Management: Keep the receiving vessel closed. If using a septum, vent with a needle to a scrubber if the reaction generates gas.[1]

Phase C: Emergency Response (Spill/Exposure)[1][4]

• Eye Contact: IMMEDIATE ACTION REQUIRED. Flush for 15 minutes. The acidic nature means seconds count to prevent corneal opacity.

• Spill Cleanup:

  • Do not dry sweep. This aerosolizes the acid.

  • Cover with a wet paper towel (solvent-dampened or water) to suppress dust.[1]

  • Scoop into a wide-mouth jar.

Visualization: Safety Logic & Workflow

The following diagram illustrates the decision-making logic for handling this compound, emphasizing the hierarchy of controls.

Figure 1: Operational workflow emphasizing the critical "Go/No-Go" decision based on engineering controls (Fume Hood).

Disposal Strategy: Cradle-to-Grave

Improper disposal of organic acids is a common regulatory violation. Follow this segregation strategy:

• Solid Waste:

  • Collect in a container labeled "Hazardous Waste - Solid Organic Acid." [1]

  • Incompatibility: Do NOT mix with strong oxidizers (e.g., permanganates, nitrates) in the waste bin.[1] The fluorene ring is susceptible to oxidation, which could generate heat or fire in the waste drum [3].[1]

• Liquid Waste (Mother Liquor):

  • Segregate into "Halogenated" or "Non-Halogenated" solvent waste streams depending on the solvent used.

  • Do NOT pour down the drain.[3][4] Even if neutralized, the fluorene backbone is toxic to aquatic life and persists in the environment [4].[1]

• Contaminated PPE:

  • Gloves and paper towels contaminated with the powder must be treated as solid hazardous waste, not regular trash.[1][5]

References

• New Jersey Department of Health. (1999). Hazardous Substance Fact Sheet: Fluorene. Retrieved from [Link]

• PubChem. (n.d.). Compound Summary: Fluorene.[6] National Library of Medicine. Retrieved from [Link]

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